Fluorocurarine chloride

Core Science & Biosynthesis

The Discovery of Curare Alkaloids: A Technical Guide for Researchers

An in-depth exploration of the historical milestones, key experimental methodologies, and scientific breakthroughs that unveiled the chemistry and pharmacology of curare alkaloids.

Introduction

Curare, the infamous South American arrow poison, has traversed a remarkable journey from the Amazonian rainforests to the modern operating room. Its profound muscle-relaxant properties, once used by indigenous hunters to paralyze prey, have been harnessed by science to revolutionize anesthesia and our understanding of neuromuscular transmission. This technical guide provides a comprehensive overview of the history of curare alkaloid discovery, with a focus on the experimental protocols and quantitative data that underpinned this scientific endeavor. It is intended for researchers, scientists, and drug development professionals with an interest in natural product chemistry, pharmacology, and the history of medicine.

A Historical Trajectory: From Poisoned Darts to Purified Drugs

The story of curare begins long before its chemical nature was understood. For centuries, indigenous peoples of the Amazon basin prepared this potent extract from various plants, primarily of the genera Strychnos and Chondrodendron.[1][2][3] European explorers first encountered curare in the 16th century, with figures like Sir Walter Raleigh providing some of the earliest, albeit often sensationalized, accounts.[4]

It was not until the 18th and 19th centuries that scientific inquiry into curare began in earnest. The French naturalist Charles Marie de La Condamine and the renowned explorer Alexander von Humboldt were among the first to document the preparation of curare and bring samples to Europe.[4] These early samples, often classified by the containers they were stored in—pot, tube, or calabash curare—laid the groundwork for future investigation.

The mid-19th century marked a turning point with the pioneering physiological experiments of Claude Bernard. Through his meticulous work on frogs, Bernard was the first to demonstrate that curare's paralyzing effect was not due to a disruption of nerve conduction or muscle contraction itself, but rather an interruption of the signal at the neuromuscular junction.[4][5] This seminal discovery pinpointed the site of action and opened the door to understanding the chemical basis of neurotransmission.

The quest to identify the active principles of curare culminated in 1935 when Harold King, a British chemist, successfully isolated and crystallized the first curare alkaloid, d-tubocurarine, from a museum sample of tube curare.[2][6] This breakthrough was followed by the elucidation of its chemical structure. The botanical source of d-tubocurarine was definitively traced to the vine Chondrodendron tomentosum.[2][6] The availability of a pure, standardized compound paved the way for its clinical application. In 1942, anesthesiologist Harold Griffith administered a purified curare preparation to a patient undergoing surgery, heralding a new era of muscle relaxation in anesthesia.[6]

Key Curare Alkaloids: A Comparative Overview

While d-tubocurarine is the most famous of the curare alkaloids, several other compounds have been isolated and characterized. The primary active constituents vary depending on the botanical source of the curare preparation. Calabash curare, for instance, derives its potency primarily from alkaloids of the toxiferine family, isolated from Strychnos toxifera.[7] The table below summarizes key quantitative data for some of the most significant curare alkaloids.

Alkaloid	Primary Botanical Source	Type of Curare	Chemical Class	Potency (ED50/LD50)	Receptor Binding Affinity (IC50/Ki)
d-Tubocurarine	Chondrodendron tomentosum	Tube Curare	Bisbenzylisoquinoline	Mouse (IV) LD50: 0.13 mg/kg	Mouse Muscle nAChR IC50: 41 nM
C-Toxiferine I	Strychnos toxifera	Calabash Curare	Bisindole	Monkey (IV) ED50: 5.5 µg/kg; LD50: 8.9 µg/kg	Binds to muscle-type nAChRs with high affinity
Alcuronium	(Semi-synthetic derivative of toxiferine)	N/A	Bisindole	-	Binds to muscle-type nAChRs
Pancuronium	(Synthetic)	N/A	Steroidal	-	Mouse Muscle nAChR IC50: 5.5 nM

Experimental Protocols: Unraveling the Secrets of Curare

The discovery and characterization of curare alkaloids were driven by a series of meticulous and innovative experimental procedures. The following sections detail the methodologies for some of the cornerstone experiments in curare research.

Isolation of d-Tubocurarine from Chondrodendron tomentosum

The isolation of d-tubocurarine by Harold King was a landmark achievement in natural product chemistry. While King's original protocol was not detailed in the search results, a general procedure for the isolation of alkaloids from plant material can be outlined as follows:

Objective: To isolate and purify d-tubocurarine from the bark of Chondrodendron tomentosum.

Materials:

• Dried and ground bark of Chondrodendron tomentosum

• Methanol or ethanol for extraction

• Dilute hydrochloric acid (HCl)

• Ammonia solution (NH₄OH) or sodium carbonate (Na₂CO₃)

• Organic solvents (e.g., chloroform, dichloromethane)

• Silica gel for chromatography

• Crystallization solvents (e.g., ethanol, acetone)

• Standard laboratory glassware and equipment (beakers, flasks, separatory funnels, rotary evaporator, chromatography columns)

Procedure:

• Extraction: The powdered bark is macerated or percolated with a suitable solvent, typically methanol or ethanol, to extract the alkaloids. This process is repeated several times to ensure complete extraction.

• Acid-Base Extraction: The crude extract is concentrated and then subjected to an acid-base extraction to separate the basic alkaloids from neutral and acidic components.

  • The extract is dissolved in dilute hydrochloric acid, which protonates the nitrogen atoms of the alkaloids, making them water-soluble salts.

  • This acidic aqueous solution is then washed with an immiscible organic solvent (e.g., chloroform) to remove non-basic impurities.

  • The aqueous layer is then basified with ammonia solution or sodium carbonate to deprotonate the alkaloids, rendering them soluble in organic solvents.

  • The free-base alkaloids are then extracted from the aqueous solution using an organic solvent like chloroform.

• Chromatographic Purification: The crude alkaloid mixture is further purified using column chromatography.

  • A silica gel column is prepared and equilibrated with a suitable solvent system.

  • The alkaloid extract is loaded onto the column and eluted with a gradient of solvents of increasing polarity.

  • Fractions are collected and monitored by thin-layer chromatography (TLC) to identify those containing d-tubocurarine.

• Crystallization: The fractions containing pure d-tubocurarine are combined, and the solvent is evaporated. The purified alkaloid is then crystallized from a suitable solvent or solvent mixture to yield crystalline d-tubocurarine chloride.

Claude Bernard's Frog Nerve-Muscle Preparation Experiment

Claude Bernard's elegant experiments on the frog nerve-muscle preparation were instrumental in elucidating the site of action of curare.

Objective: To determine the effect of curare on nerve conduction and muscle contractility.

Materials:

• Live frog (Rana species)

• Dissecting tools (scalpel, scissors, forceps)

• Frog Ringer's solution

• Curare solution

• Electrical stimulator with electrodes

• Kymograph or other recording device (optional, for more quantitative measurements)

• Thread for ligating blood vessels

Procedure:

• Preparation of the Nerve-Muscle Specimen:

  • A frog is pithed to destroy the central nervous system.

  • The skin is removed from one of the hind limbs.

  • The gastrocnemius muscle and the attached sciatic nerve are carefully dissected and isolated.

  • The preparation is kept moist with frog Ringer's solution throughout the experiment.

• Demonstrating Nerve and Muscle Excitability:

  • The sciatic nerve is stimulated with a brief electrical pulse, and the resulting contraction of the gastrocnemius muscle is observed. This confirms the viability of the nerve and muscle.

  • The muscle itself is then directly stimulated with an electrical pulse to demonstrate its inherent contractility.

• Application of Curare:

  • A ligature is tied around the blood vessels supplying the other hind limb to prevent the circulation of curare to that leg.

  • A solution of curare is then injected into the dorsal lymph sac of the frog.

• Observation of Curare's Effect:

  • After a few minutes, the frog will become paralyzed.

  • The sciatic nerve of the curarized (non-ligated) leg is stimulated. No muscle contraction will be observed.

  • The gastrocnemius muscle of the curarized leg is then directly stimulated. A normal contraction will occur.

  • For comparison, the sciatic nerve of the non-curarized (ligated) leg is stimulated, and a normal muscle contraction will be observed.

X-ray Crystallography of Curare Alkaloids

The determination of the three-dimensional structure of d-tubocurarine was a critical step in understanding its mechanism of action. X-ray crystallography is the definitive method for elucidating the atomic arrangement of crystalline solids.

Objective: To determine the three-dimensional molecular structure of a purified curare alkaloid.

Materials:

• High-purity crystalline sample of the curare alkaloid

• Suitable solvent for crystallization (e.g., methanol, ethanol, water)

• Capillary tubes or micro-loops for crystal mounting

• Single-crystal X-ray diffractometer

• Computer with software for data collection, processing, and structure solution and refinement

Procedure:

• Crystal Growth:

  • A high-purity sample of the alkaloid is dissolved in a minimal amount of a suitable solvent.

  • Single crystals are grown by slow evaporation of the solvent, vapor diffusion, or cooling of a saturated solution. The goal is to obtain well-formed, single crystals of sufficient size (typically 0.1-0.3 mm in each dimension).

• Crystal Mounting:

  • A suitable crystal is selected under a microscope and mounted on a goniometer head using a glass fiber or a cryo-loop.

• Data Collection:

  • The mounted crystal is placed in the X-ray beam of the diffractometer.

  • The crystal is rotated, and a series of diffraction images are collected as X-rays are diffracted by the crystal lattice.

• Data Processing:

  • The diffraction data are processed to determine the unit cell parameters and the intensities of the reflections.

• Structure Solution and Refinement:

  • The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map.

  • An initial molecular model is built into the electron density map.

  • The model is refined using least-squares methods to improve the fit between the calculated and observed diffraction data, resulting in an accurate three-dimensional structure of the alkaloid.

Mechanism of Action and Signaling Pathways

Curare alkaloids exert their muscle-relaxant effects by acting as competitive antagonists at the nicotinic acetylcholine receptors (nAChRs) on the motor end plate of the neuromuscular junction.[8] The following section details the normal signaling pathway and how it is disrupted by curare.

Normal Neuromuscular Transmission

• An action potential travels down a motor neuron to the axon terminal.

• Depolarization of the axon terminal opens voltage-gated calcium channels, leading to an influx of Ca²⁺.

• The increase in intracellular Ca²⁺ triggers the fusion of synaptic vesicles containing the neurotransmitter acetylcholine (ACh) with the presynaptic membrane.

• ACh is released into the synaptic cleft and diffuses across to the motor end plate.

• ACh binds to nAChRs on the postsynaptic membrane.

• Binding of ACh opens the nAChR ion channel, allowing an influx of sodium ions (Na⁺) and a small efflux of potassium ions (K⁺).

• The influx of Na⁺ depolarizes the muscle cell membrane, generating an end-plate potential (EPP).

• If the EPP reaches the threshold, it triggers an action potential in the muscle fiber, leading to muscle contraction.

• Acetylcholinesterase in the synaptic cleft rapidly breaks down ACh, terminating the signal.

Disruption by Curare Alkaloids

Curare alkaloids, such as d-tubocurarine, have a molecular structure that allows them to bind to the same site on the nAChR as acetylcholine. However, upon binding, they do not activate the receptor and open the ion channel. By occupying the binding sites, they prevent acetylcholine from binding, thus inhibiting neuromuscular transmission and causing flaccid paralysis.

References

• 1. medkoo.com [medkoo.com]
• 2. britannica.com [britannica.com]
• 3. researchgate.net [researchgate.net]
• 4. Claude Bernard on the action of curare - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fens.org [fens.org]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Toxiferine - Wikipedia [en.wikipedia.org]
• 8. The kinetics of inhibition of nicotinic acetylcholine receptors by (+)-tubocurarine and pancuronium - PubMed [pubmed.ncbi.nlm.nih.gov]

Isolating Fluorocurarine Chloride from Vinca erecta: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation of Fluorocurarine chloride, a bioactive alkaloid, from the plant Vinca erecta. This document outlines a plausible, detailed experimental protocol synthesized from established methods for the extraction of Vinca alkaloids. It also includes a summary of the compound's known biological activity and the associated signaling pathway. While a specific, publicly available protocol for the isolation of Fluorocurarine chloride from Vinca erecta with quantitative yield data is not available in the current literature, this guide offers a robust framework for researchers to develop a successful isolation strategy.

Introduction to Fluorocurarine Chloride

Fluorocurarine chloride is a quaternary ammonium alkaloid derived from Vinca erecta. It is recognized for its activity as a short-acting, selective sympathetic ganglioblocker with weak antagonist effects at the nicotinic acetylcholine receptor (nAChR) at the neuromuscular junction. Its primary mechanism of action involves the competitive antagonism of nAChRs, leading to a non-depolarizing neuromuscular blockade. This property makes it a compound of interest for research in neuromuscular transmission and potential therapeutic applications requiring muscle relaxation.

Experimental Protocols

The following protocol is a synthesized methodology based on established procedures for the isolation of alkaloids from Vinca species. Researchers should optimize these steps based on their specific experimental conditions and available equipment.

Plant Material Preparation

• Collection and Identification: Collect fresh aerial parts (leaves and stems) of Vinca erecta. Ensure proper botanical identification to avoid contamination with other species.

• Drying: Air-dry the plant material in a well-ventilated area, protected from direct sunlight, until brittle. Alternatively, use a drying oven at a controlled temperature (40-50°C) to expedite the process.

• Grinding: Grind the dried plant material into a fine powder using a mechanical grinder. This increases the surface area for efficient solvent extraction.

Extraction of Crude Alkaloids

• Solvent Extraction:

  • Macerate the powdered plant material in 95% ethanol at a 1:10 (w/v) ratio for 72 hours at room temperature with occasional stirring.

  • Alternatively, use a Soxhlet apparatus for continuous extraction with ethanol for 24-48 hours.

• Filtration and Concentration:

  • Filter the ethanolic extract through cheesecloth and then Whatman No. 1 filter paper to remove solid plant debris.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a viscous crude extract.

Acid-Base Partitioning for Alkaloid Enrichment

• Acidification: Dissolve the crude ethanolic extract in 5% hydrochloric acid (HCl) to protonate the alkaloids, rendering them water-soluble.

• Defatting: Extract the acidic solution with a non-polar solvent such as n-hexane or diethyl ether to remove fats, waxes, and other non-alkaloidal lipophilic compounds. Discard the organic layer.

• Basification: Adjust the pH of the aqueous layer to approximately 9-10 with a base, such as ammonium hydroxide (NH₄OH) or sodium carbonate (Na₂CO₃), to deprotonate the alkaloids and make them soluble in organic solvents.

• Alkaloid Extraction: Extract the basified aqueous solution multiple times with a chlorinated solvent like dichloromethane (CH₂Cl₂) or chloroform (CHCl₃).

• Concentration: Combine the organic extracts and concentrate them under reduced pressure to yield the crude alkaloid fraction.

Chromatographic Purification of Fluorocurarine Chloride

• Column Chromatography:

  • Subject the crude alkaloid fraction to column chromatography over silica gel or alumina.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., hexane or chloroform) and gradually increasing the polarity by adding methanol.

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC).

• Thin Layer Chromatography (TLC):

  • Spot the collected fractions on a TLC plate (silica gel 60 F₂₅₄).

  • Develop the plate in a suitable solvent system (e.g., chloroform:methanol, 9:1 v/v).

  • Visualize the spots under UV light (254 nm and 366 nm) and by spraying with Dragendorff's reagent, which gives a characteristic orange-brown color with alkaloids.

  • Pool the fractions containing the compound with the Rf value corresponding to Fluorocurarine chloride.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • For final purification, subject the enriched fraction to preparative HPLC on a C18 column.

  • Use a mobile phase consisting of a mixture of acetonitrile and water with a suitable modifier like trifluoroacetic acid (TFA).

  • Monitor the elution profile with a UV detector and collect the peak corresponding to Fluorocurarine chloride.

• Crystallization:

  • Evaporate the solvent from the purified fraction and crystallize the Fluorocurarine chloride from a suitable solvent system (e.g., methanol/ether) to obtain pure crystals.

Characterization of Fluorocurarine Chloride

The identity and purity of the isolated Fluorocurarine chloride should be confirmed using various spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Infrared (IR) Spectroscopy: To identify functional groups.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: To determine the absorption maxima.

Quantitative Data

As of the latest literature review, specific quantitative data on the yield of Fluorocurarine chloride from Vinca erecta has not been published. The yield of alkaloids from plants can vary significantly based on factors such as the geographical location of the plant, season of collection, and the extraction method employed. Researchers aiming to quantify the yield should carefully record the initial weight of the dried plant material and the final weight of the purified Fluorocurarine chloride.

Table 1: Physicochemical Properties of Fluorocurarine Chloride

Property	Value
Molecular Formula	C₂₀H₂₃ClN₂O
Molecular Weight	342.86 g/mol
Appearance	Solid
Purity (by TLC)	≥97%
Storage Temperature	2-8°C

Experimental and Logical Visualizations

Experimental Workflow for Isolation

Caption: Workflow for the isolation of Fluorocurarine chloride.

Signaling Pathway of Neuromuscular Blockade

Caption: Neuromuscular blockade by Fluorocurarine chloride.

Conclusion

This technical guide provides a synthesized, in-depth protocol for the isolation of Fluorocurarine chloride from Vinca erecta, targeting researchers and professionals in drug development. While a specific, validated protocol with yield data is not currently available in the literature, the outlined methodology, based on established principles of alkaloid extraction, offers a solid foundation for initiating such research. The provided visualizations of the experimental workflow and the mechanism of neuromuscular blockade aim to facilitate a clearer understanding of the process and the compound's biological activity. Further research is warranted to optimize the isolation protocol and to fully elucidate the pharmacological profile of Fluorocurarine chloride.

An In-depth Technical Guide to the Synthesis and Structural Elucidation of Fluorocurarine Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride is a synthetically accessible curare alkaloid, a class of compounds renowned for their potent neuromuscular blocking activity. As a quaternary ammonium salt of the complex indole alkaloid norfluorocurarine, it acts as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs). This technical guide provides a comprehensive overview of the total synthesis of Fluorocurarine chloride, a summary of its structural features, and an illustrative depiction of its mechanism of action. The synthesis section is primarily based on the elegant and concise total synthesis of its precursor, (±)-norfluorocurarine, developed by the Vanderwal group.

Synthesis of Fluorocurarine Chloride

The total synthesis of Fluorocurarine chloride is achieved in two main stages: the synthesis of the tertiary amine precursor, (±)-norfluorocurarine, followed by its quaternization to the final product.

Stage 1: Total Synthesis of (±)-Norfluorocurarine

The Vanderwal synthesis provides an efficient route to the complex pentacyclic core of norfluorocurarine. A key step in this synthesis is a base-mediated intramolecular cycloaddition of a tryptamine-derived Zincke aldehyde. The overall synthesis from tryptamine is accomplished in five steps.[1][2]

Experimental Protocol: Vanderwal Synthesis of (±)-Norfluorocurarine [2]

A detailed experimental account for the synthesis of (±)-norfluorocurarine is described in the 2012 publication by Martin, Nguyen, and Vanderwal in the Journal of Organic Chemistry.[2] The key transformation involves a base-mediated anionic bicyclization of a tryptamine-derived Zincke aldehyde to form the tetracyclic core of the alkaloid.

Workflow for the Total Synthesis of (±)-Norfluorocurarine

Caption: A simplified workflow of the Vanderwal total synthesis of (±)-norfluorocurarine.

Stage 2: N-Methylation of (±)-Norfluorocurarine to (±)-Fluorocurarine Chloride

The final step in the synthesis is the quaternization of the tertiary amine of norfluorocurarine to the corresponding quaternary ammonium salt. This is a standard transformation in organic synthesis. While a specific protocol for norfluorocurarine is not detailed in the primary literature, a general procedure using methyl iodide is effective for the N-methylation of indole alkaloids.

Experimental Protocol: General N-Methylation of Tertiary Indole Alkaloids

A common method for the N-methylation of tertiary amines, including indole alkaloids, involves reaction with an excess of methyl iodide (MeI) in a suitable solvent such as acetonitrile or dichloromethane at room temperature. The resulting quaternary ammonium iodide can then be subjected to anion exchange to yield the chloride salt if desired. For the synthesis of Fluorocurarine chloride, direct methylation with methyl chloride could also be employed, or an ion-exchange resin in the chloride form can be used after methylation with methyl iodide.

Table 1: Quantitative Data for the Synthesis of (±)-Norfluorocurarine

Step	Reactants	Reagents and Conditions	Product	Yield (%)	Reference
Anionic Bicyclization	Tryptamine-derived Zincke Aldehyde	Base (e.g., KHMDS), Toluene, -78 °C to rt	Tetracyclic Core	High	[1][2]
Completion of Synthesis	Tetracyclic Core Intermediate	Multi-step sequence	(±)-Norfluorocurarine	-	[1][2]
N-Methylation (General)	(±)-Norfluorocurarine, Methylating Agent (e.g., MeI)	Solvent (e.g., CH3CN), Room Temperature	(±)-Fluorocurarine salt	High	General

Note: Specific yields for each step of the norfluorocurarine synthesis are detailed in the primary literature.[2]

Structural Elucidation of Fluorocurarine

The key structural features of Fluorocurarine chloride include a pentacyclic indole alkaloid core characteristic of the curan class of alkaloids. The presence of a quaternary ammonium group is critical for its biological activity as a neuromuscular blocker.

Table 2: Key Structural and Spectroscopic Data for Fluorocurarine Chloride

Property	Data
Molecular Formula	C₂₀H₂₃ClN₂O
Molecular Weight	342.86 g/mol
IUPAC Name	(1R,11S,12Z,17S)-12-ethylidene-14-methyl-8-aza-14-azoniapentacyclo[9.5.2.0¹,⁹.0²,⁷.0¹⁴,¹⁷]octadeca-2,4,6,9-tetraene-10-carbaldehyde;chloride
¹H NMR	Characteristic signals for aromatic, olefinic, aldehydic, and aliphatic protons would be expected.
¹³C NMR	Resonances corresponding to the carbonyl carbon of the aldehyde, aromatic and olefinic carbons, and aliphatic carbons of the polycyclic system would be observed.
Mass Spectrometry	The molecular ion peak corresponding to the cation (C₂₀H₂₃N₂O⁺) would be observed, along with characteristic fragmentation patterns.

Logical Flow for Structural Elucidation

References

• 1. Efficient access to the core of the Strychnos, Aspidosperma and Iboga alkaloids. A short synthesis of norfluorocurarine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Syntheses of strychnine, norfluorocurarine, dehydrodesacetylretuline, and valparicine enabled by intramolecular cycloadditions of Zincke aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Properties and Molecular Weight of Fluorocurarine Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, molecular weight, and biological activity of Fluorocurarine chloride. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and related fields.

Chemical and Physical Properties

Fluorocurarine chloride is a solid substance with a high degree of purity.[1] Key quantitative data regarding its chemical and physical properties are summarized in the table below for ease of reference and comparison.

Property	Value	Reference
Molecular Weight	342.86 g/mol	[1]
Molecular Formula	C₂₀H₂₃ClN₂O	[1]
CAS Number	22273-09-2	[1]
Physical Form	Solid	[1]
Purity	≥97% (by TLC)	[1]
Melting Point	265-267 °C (decomposes)
Storage Temperature	2-8°C	[1]
Biological Source	Vinca erecta, Strychnos species	[1]

Biological Activity and Mechanism of Action

Fluorocurarine chloride is recognized as a short-acting, selective sympathetic ganglioblocker.[1] Its primary mechanism of action involves the competitive antagonism of neuronal nicotinic acetylcholine receptors (nAChRs) located in autonomic ganglia.[2][3] By blocking these receptors, Fluorocurarine chloride prevents the binding of the neurotransmitter acetylcholine (ACh), thereby inhibiting the depolarization of postganglionic sympathetic neurons and the subsequent propagation of nerve impulses. This blockade of sympathetic outflow leads to a reduction in norepinephrine release at neuroeffector junctions, resulting in vasodilation and a hypotensive effect.

Additionally, Fluorocurarine chloride exhibits weak antagonist activity at the nicotinic receptors of the neuromuscular junction.[1]

Signaling Pathway of Sympathetic Ganglionic Blockade

The following diagram illustrates the signaling pathway at a sympathetic ganglion and the point of intervention by Fluorocurarine chloride.

Mechanism of sympathetic ganglionic blockade by Fluorocurarine chloride.

Experimental Protocols

Determination of Molecular Weight by Mass Spectrometry

The molecular weight of Fluorocurarine chloride can be accurately determined using high-resolution mass spectrometry (HRMS), such as quadrupole-time of flight (Q-TOF) or Orbitrap mass analyzers.[4][5]

Methodology:

• Sample Preparation: Prepare a 1 µg/mL solution of Fluorocurarine chloride in a suitable solvent, such as methanol or a mixture of acetonitrile and water with 0.1% formic acid.[5][6]

• Instrumentation: Utilize a liquid chromatography system coupled to a high-resolution mass spectrometer (LC-HRMS).[4][6]

• Chromatographic Separation (Optional but Recommended): Inject the sample into an appropriate HPLC column (e.g., C18) to purify the analyte before it enters the mass spectrometer. A typical mobile phase could be a gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).[6][7]

• Mass Spectrometry Analysis:

  • Ionization: Employ a soft ionization technique, such as electrospray ionization (ESI) in positive ion mode, to generate the protonated molecular ion [M+H]⁺.[5]

  • Mass Analyzer: Scan a mass-to-charge (m/z) range appropriate for the expected molecular weight (e.g., m/z 100-1000).[5]

  • Data Acquisition: Acquire the mass spectrum, ensuring high mass accuracy and resolution.

• Data Analysis:

  • Identify the peak corresponding to the [M+H]⁺ ion of Fluorocurarine chloride.

  • The accurate mass of this ion is used to calculate the monoisotopic molecular weight of the neutral molecule.

  • Software can be used to confirm the elemental composition based on the accurate mass and isotopic pattern.[5]

Purity Assessment by Thin-Layer Chromatography (TLC)

The purity of Fluorocurarine chloride (stated as ≥97%) can be assessed using thin-layer chromatography.[1]

Methodology:

• Stationary Phase: A silica gel 60 F₂₅₄ pre-coated TLC plate is a suitable stationary phase for the separation of alkaloids.[1]

• Sample Preparation: Dissolve a small amount of Fluorocurarine chloride in a volatile solvent like methanol to create a dilute solution (approximately 1 mg/mL).

• Spotting: Using a capillary tube, apply a small spot of the prepared solution onto the baseline of the TLC plate.

• Mobile Phase (Eluent): A common solvent system for the separation of harmala alkaloids, which are structurally related to Fluorocurarine chloride, is a mixture of chloroform, acetone, and diethylamine in a 50:40:10 ratio, respectively.[8] Another reported mobile phase for aconitum alkaloids is cyclohexane, ethyl acetate, and diethylamine in an 8:2:1 ratio.[7] The optimal mobile phase should be determined empirically.

• Development: Place the TLC plate in a developing chamber containing the mobile phase, ensuring the solvent level is below the baseline. Allow the solvent to ascend the plate by capillary action.

• Visualization:

  • After the solvent front has reached the desired height, remove the plate and let it dry.

  • Visualize the separated spots under UV light (254 nm and 365 nm).[1]

  • Further visualization can be achieved by spraying with a suitable reagent, such as Dragendorff's reagent, which typically produces orange or brown spots with alkaloids.[1]

• Purity Assessment: A pure compound should ideally show a single spot. The presence of multiple spots indicates impurities. The relative intensity of the impurity spots can provide a semi-quantitative measure of purity.

In Vitro Assay for Sympathetic Ganglionic Blockade

The ganglionic blocking activity of Fluorocurarine chloride can be quantified using electrophysiological techniques on isolated dorsal root ganglion (DRG) neurons, which express nicotinic acetylcholine receptors.[9][10][11][12]

Methodology:

• Cell Preparation: Isolate dorsal root ganglion neurons from a suitable animal model (e.g., rat) and culture them.[9]

• Electrophysiology Setup: Use the whole-cell patch-clamp technique to record membrane currents from individual neurons.[9][10]

• Experimental Procedure:

  • Hold the neuron at a constant membrane potential (e.g., -80 mV).[9]

  • Apply a nicotinic agonist, such as acetylcholine (ACh) or nicotine, to the neuron to evoke an inward current through the nAChRs.[13]

  • After establishing a stable baseline response to the agonist, co-apply Fluorocurarine chloride at various concentrations with the agonist.

  • Measure the reduction in the amplitude of the agonist-evoked current in the presence of Fluorocurarine chloride.[13]

• Data Analysis:

  • Construct a concentration-response curve for the inhibition of the nicotinic current by Fluorocurarine chloride.

  • Calculate the IC₅₀ (half-maximal inhibitory concentration) value to quantify the potency of Fluorocurarine chloride as a nicotinic receptor antagonist.

Experimental Workflow for In Vitro Assay

The following diagram outlines the general workflow for assessing the ganglionic blocking activity of Fluorocurarine chloride using in vitro electrophysiology.

Workflow for in vitro assessment of ganglionic blockade.

References

• 1. scribd.com [scribd.com]
• 2. CV Pharmacology | Ganglionic Blockers [cvpharmacology.com]
• 3. Ganglionic blocker - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Identification of alkaloids and related intermediates of Dendrobium officinale by solid-phase extraction coupled with high-performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Rapid visual characterization of alkaloid changes in traditional processing of Tibetan medicine Aconitum pendulum by high-performance thin-layer chromatography coupled with desorption electrospray ionization mass spectrometry imaging [frontiersin.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Nicotinic acetylcholine receptors in dorsal root ganglion neurons include the α6β4* subtype - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Dorsal root ganglion neurons express multiple nicotinic acetylcholine receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. An electrophysiological study of muscarinic and nicotinic receptors of rat paratracheal ganglion neurons and their inhibition by Z-338 - PMC [pmc.ncbi.nlm.nih.gov]

Fluorocurarine Chloride: A Technical Guide to its Neuromuscular Blocking Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluorocurarine chloride, an alkaloid derived from Vinca erecta, is a non-depolarizing neuromuscular blocking agent.[1] This technical guide provides an in-depth analysis of its mechanism of action at the neuromuscular junction. It competitively antagonizes nicotinic acetylcholine receptors (nAChRs), leading to muscle relaxation.[1][2] This document details the signaling pathways involved, presents available quantitative data on its potency and toxicity, and outlines key experimental protocols for its study.

Introduction

Fluorocurarine chloride is a quaternary methylate of norfluorocurarine, belonging to the calabash-curare class of alkaloids.[1] Structurally, it features a complex indole framework with a quaternary ammonium group, which is crucial for its activity at the neuromuscular junction.[2] Its fluorinated aromatic system is suggested to enhance its binding affinity to acetylcholine receptors.[2] As a non-depolarizing neuromuscular blocker, it finds utility in pharmacological research for investigating synaptic transmission and receptor kinetics.[2]

Mechanism of Action

The primary mechanism of action of fluorocurarine chloride is the competitive antagonism of postsynaptic nicotinic acetylcholine receptors (nAChRs) at the neuromuscular junction.[1][2]

Neuromuscular Transmission Signaling Pathway

Under normal physiological conditions, the arrival of an action potential at the motor neuron terminal triggers the influx of Ca²⁺ ions. This influx facilitates the fusion of synaptic vesicles containing acetylcholine (ACh) with the presynaptic membrane, releasing ACh into the synaptic cleft. ACh then binds to nAChRs on the motor endplate of the muscle fiber. This binding opens the receptor's ion channel, allowing an influx of Na⁺ ions and a smaller efflux of K⁺ ions, leading to depolarization of the motor endplate. If this endplate potential reaches a certain threshold, it initiates a muscle action potential that propagates along the muscle fiber, leading to muscle contraction.

Inhibition by Fluorocurarine Chloride

Fluorocurarine chloride, as a competitive antagonist, binds to the same nAChRs as acetylcholine but does not activate them.[1][2] By occupying the binding sites, it prevents acetylcholine from binding and, consequently, inhibits the depolarization of the motor endplate. This blockade of neuromuscular transmission results in skeletal muscle relaxation and, at sufficient doses, paralysis.

Neuromuscular transmission and fluorocurarine inhibition.

Quantitative Data

The following table summarizes the available quantitative data for fluorocurarine chloride.

Parameter	Value	Species	Administration Route	Reference
Potency
Neuromuscular Blocking Dose	2-3 mg/kg	Not Specified	Not Specified
Effective Dose for Muscle Paralysis	0.1–0.5 mg/kg	Rodent models	Not Specified	[2]
Binding Affinity
Nicotinic Acetylcholine Receptor (Ki)	~10⁻⁸ M	Not Specified	In vitro	[2]
Toxicity
LD50	4.6 mg/kg	Mouse	Intravenous (IVN)
LD50	102.5 mg/kg	Mouse	Subcutaneous (SCU)

Experimental Protocols

Radioligand Binding Assay for Nicotinic Acetylcholine Receptor Affinity

This protocol outlines a general method for determining the binding affinity (Ki) of fluorocurarine chloride for nAChRs using a competitive radioligand binding assay.

Radioligand binding assay workflow.

Methodology:

• Receptor Preparation: Prepare membrane fractions from tissues or cell lines expressing the nAChR subtype of interest (e.g., Torpedo electric organ for muscle-type nAChRs).

• Incubation: In a multi-well plate, incubate the membrane preparation with a known concentration of a suitable radioligand (e.g., [³H]epibatidine or [¹²⁵I]α-bungarotoxin) and varying concentrations of fluorocurarine chloride. Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known nAChR antagonist).

• Filtration: After incubation to equilibrium, rapidly filter the contents of each well through glass fiber filters to separate the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the concentration of fluorocurarine chloride and use non-linear regression analysis to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation.

In Vivo Assessment of Neuromuscular Blockade

The train-of-four (TOF) stimulation is a standard method for monitoring the degree of neuromuscular blockade in vivo.

In vivo neuromuscular blockade monitoring workflow.

Methodology:

• Animal Preparation: Anesthetize the experimental animal (e.g., rat or mouse) and ensure adequate ventilation.

• Electrode Placement: Place stimulating electrodes over a peripheral motor nerve, such as the ulnar nerve at the wrist or the posterior tibial nerve at the ankle. Place recording electrodes over the corresponding muscle to measure the evoked muscle response (e.g., adductor pollicis for the ulnar nerve).

• Drug Administration: Administer fluorocurarine chloride intravenously at the desired dose.

• Train-of-Four (TOF) Stimulation: Apply a series of four supramaximal electrical stimuli to the nerve at a frequency of 2 Hz.

• Response Measurement: Record the amplitude of the four evoked muscle twitches (T1, T2, T3, and T4).

• Data Analysis: The degree of neuromuscular blockade is assessed by the TOF ratio (T4/T1). A decrease in this ratio indicates a non-depolarizing block. The number of visible twitches also correlates with the extent of the blockade.

Conclusion

Fluorocurarine chloride is a non-depolarizing neuromuscular blocker that competitively antagonizes nicotinic acetylcholine receptors at the neuromuscular junction. The available data on its potency and binding affinity provide a foundation for its use in pharmacological research. The experimental protocols outlined in this guide offer standardized methods for further investigation into its specific neuromuscular blocking properties. Further research is warranted to fully elucidate its pharmacokinetic and pharmacodynamic profile, including the determination of its IC50/EC50 values in various experimental models.

References

• 1. c-Curarine III chloride | 22273-09-2 | Benchchem [benchchem.com]
• 2. Fluorocurarine chloride () for sale [vulcanchem.com]

The Enigmatic Affinity: A Technical Guide to the Interaction of Curare Alkaloids with Nicotinic Acetylcholine Receptors

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the binding affinity of curare alkaloids for nicotinic acetylcholine receptors (nAChRs), a critical area of study in pharmacology and neuroscience. While the initial focus of this report was to be on Fluorocurarine chloride, an extensive search of scientific literature and databases has revealed a conspicuous absence of specific quantitative binding data for this particular compound. Therefore, this guide will broaden its scope to address the binding characteristics of the broader class of curare alkaloids, with a significant focus on the extensively studied parent compound, d-tubocurarine . The principles, protocols, and pathways discussed herein provide a robust framework for understanding the potential interactions of less-characterized derivatives like Fluorocurarine chloride.

Quantitative Binding Affinity of Curare Alkaloids to nAChRs

The interaction of curare alkaloids with nAChRs is primarily characterized by competitive antagonism, where the alkaloid molecule reversibly binds to the same site as the endogenous neurotransmitter, acetylcholine (ACh), thereby preventing the opening of the ion channel. The strength of this interaction is quantified by parameters such as the inhibition constant (Ki), the half-maximal inhibitory concentration (IC50), and the dissociation constant (Kd).

Below are tables summarizing the binding affinities of d-tubocurarine and other related curare alkaloids for various nAChR subtypes, as reported in the scientific literature.

Table 1: Binding Affinity of d-tubocurarine for Nicotinic Acetylcholine Receptor Subtypes

nAChR Subtype	Ligand/Assay	IC50	Kd	Source
Torpedo californica muscle-type	[125I]-α-bungarotoxin competition	0.39 µM	[1][2]
Human α7	[125I]-α-bungarotoxin competition	7.77 µM	[1][2]
Human brain	[3H]-nicotine competition	> 50 µM	[3]
Torpedo (high-affinity site)	[3H]-tubocurarine photoaffinity labeling	35 nM	[4]
Torpedo (low-affinity site)	[3H]-tubocurarine photoaffinity labeling	1.2 µM	[4]
Frog neuromuscular junction	Miniature endplate current analysis	2.2 µM and 8.8 µM	[5]

Table 2: Comparative Binding Affinities of Other Curare Alkaloids

Compound	nAChR Subtype	Ligand/Assay	IC50	Source
BBIQA1	Torpedo californica muscle-type	[125I]-α-bungarotoxin competition	26.3 µM	[1][2]
BBIQA2	Torpedo californica muscle-type	[125I]-α-bungarotoxin competition	8.75 µM	[1][2]
BBIQA3	Torpedo californica muscle-type	[125I]-α-bungarotoxin competition	17.0 µM	[1][2]
BBIQA1	Human α7	[125I]-α-bungarotoxin competition	162 µM	[1][2]
BBIQA2	Human α7	[125I]-α-bungarotoxin competition	5.52 µM	[1][2]

BBIQA refers to bisbenzylisoquinoline alkaloids isolated from Matis tribe arrow poison.

Experimental Protocols: Radioligand Competition Binding Assay

A standard method for determining the binding affinity of a compound like a curare alkaloid to nAChRs is the radioligand competition binding assay. This technique measures the ability of a non-radioactive compound (the "competitor," e.g., d-tubocurarine) to displace a radioactive ligand that is known to bind to the receptor.

Materials

• Receptor Source: Membranes prepared from tissue or cells expressing the nAChR subtype of interest (e.g., Torpedo electric organ for muscle-type, or transfected cell lines like GH4C1 for specific neuronal subtypes).

• Radioligand: A high-affinity radiolabeled ligand specific for the nAChR subtype being studied (e.g., [125I]-α-bungarotoxin for muscle-type and α7 nAChRs, or [3H]-epibatidine for certain neuronal subtypes).

• Competitor: The unlabeled compound to be tested (e.g., d-tubocurarine).

• Assay Buffer: A buffer solution to maintain pH and ionic strength (e.g., phosphate-buffered saline).

• Filtration Apparatus: A cell harvester and glass fiber filters to separate bound from free radioligand.

• Scintillation Counter: To measure the radioactivity on the filters.

Methodology

• Membrane Preparation: Homogenize the receptor source tissue or cells in ice-cold buffer. Centrifuge the homogenate to pellet the membranes containing the receptors. Wash the pellet and resuspend it to a specific protein concentration.

• Assay Setup: In a multi-well plate, set up the following reaction mixtures:

  • Total Binding: Receptor membranes and radioligand.

  • Non-specific Binding: Receptor membranes, radioligand, and a high concentration of a known non-radioactive ligand to saturate the receptors.

  • Competition: Receptor membranes, radioligand, and varying concentrations of the competitor compound.

• Incubation: Incubate the plates at a specific temperature for a time sufficient to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. The filters will trap the receptor membranes with the bound radioligand.

• Washing: Quickly wash the filters with ice-cold buffer to remove any unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific radioligand binding.

  • The IC50 value can be converted to a Ki value using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.[6]

Visualizations: Workflows and Signaling Pathways

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for a radioligand competition binding assay.

Caption: Simplified signaling pathway of nAChR activation and competitive antagonism.

Concluding Remarks

The study of the binding affinity of curare alkaloids to nicotinic acetylcholine receptors remains a cornerstone of neuropharmacology. While specific quantitative data for Fluorocurarine chloride are currently unavailable, the extensive research on d-tubocurarine provides a valuable proxy for understanding the likely mechanism of action and binding characteristics of this and other related compounds. The experimental protocols and signaling pathways detailed in this guide offer a comprehensive framework for researchers and drug development professionals to investigate the interactions of novel ligands with this important class of receptors. Future research is warranted to elucidate the specific binding profile of Fluorocurarine chloride and to further refine our understanding of the structure-activity relationships within the diverse family of curare alkaloids.

References

• 1. Curare alkaloids from Matis Dart Poison: Comparison with d-tubocurarine in interactions with nicotinic, 5-HT3 serotonin and GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Curare alkaloids from Matis Dart Poison: Comparison with d-tubocurarine in interactions with nicotinic, 5-HT3 serotonin and GABAA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemical characterization of the nicotinic cholinergic receptors in human brain: binding of (-)-[3H]nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d-Tubocurarine binding sites are located at alpha-gamma and alpha-delta subunit interfaces of the nicotinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetics of (+)-tubocurarine blockade at the neuromuscular junction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. IC50 - Wikipedia [en.wikipedia.org]

Navigating the Aqueous Environment: A Technical Guide to the Solubility and Stability of Fluorocurarine Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Fluorocurarine chloride in aqueous solutions. Given the limited publicly available data specific to Fluorocurarine chloride, this document integrates established principles from analogous compounds, such as vinca alkaloids and other quaternary ammonium neuromuscular blocking agents, to offer a predictive framework and detailed experimental methodologies.

Core Concepts: Solubility and Stability

Fluorocurarine chloride, a quaternary ammonium alkaloid, is anticipated to exhibit moderate to good aqueous solubility due to its charged nature. However, various sources describe its solubility as slight, indicating that factors such as the molecular structure and solid-state properties may influence its dissolution. As a complex organic molecule, its stability in aqueous solutions is a critical parameter for its formulation, storage, and therapeutic efficacy.

Table 1: Physicochemical Properties of Fluorocurarine Chloride

Property	Value	Source
Molecular Formula	C₂₀H₂₃ClN₂O	[1][2]
Molecular Weight	342.86 g/mol	[1][2]
Melting Point	265-267 °C (decomposition)	[3]
Appearance	Powder	[4]
Storage Temperature	2-8°C	[3][5]

Table 2: Qualitative Solubility of Fluorocurarine Chloride

Solvent	Solubility	Source
Water	Slightly Soluble / Soluble	[3][4]
Methanol	Slightly Soluble / Soluble	[3][4]
DMSO	Slightly Soluble	[3]

Aqueous Solubility Profile

The aqueous solubility of a pharmaceutical compound is a critical determinant of its bioavailability and formulation possibilities. For a quaternary ammonium compound like Fluorocurarine chloride, solubility is expected to be influenced by pH and temperature.

Table 3: Hypothetical Aqueous Solubility of Fluorocurarine Chloride

Parameter	Condition	Expected Solubility (mg/mL)
pH	2.0 (Acidic)	> 10
7.0 (Neutral)	1 - 10
9.0 (Alkaline)	1 - 10
Temperature	4°C	Lower
25°C (Room Temp)	Baseline
37°C (Physiological)	Higher

Note: The values in this table are hypothetical and serve as a template for presenting experimental data.

Experimental Protocol: Equilibrium Solubility Determination

This protocol outlines a standard method for determining the equilibrium solubility of Fluorocurarine chloride in various aqueous media.

• Materials:

  • Fluorocurarine chloride powder

  • Purified water (Milli-Q or equivalent)

  • pH buffers (e.g., phosphate-buffered saline for pH 7.4, citrate buffer for acidic pH, borate buffer for alkaline pH)

  • Vials with screw caps

  • Shaking incubator or orbital shaker

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Procedure:

  • Prepare a series of aqueous solutions at different pH values (e.g., 2, 4, 7, 9, 10).

  • Add an excess amount of Fluorocurarine chloride powder to a known volume of each solution in separate vials.

  • Tightly cap the vials and place them in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a predetermined time (e.g., 24 or 48 hours) to ensure equilibrium is reached.

  • After incubation, centrifuge the samples at a high speed to pellet the undissolved solid.

  • Carefully collect the supernatant and dilute it with a suitable mobile phase for HPLC analysis.

  • Quantify the concentration of dissolved Fluorocurarine chloride using a validated HPLC method against a standard curve.

Aqueous Stability Profile

The chemical stability of Fluorocurarine chloride in aqueous solutions is paramount for ensuring its safety and efficacy. Degradation can be influenced by factors such as pH, temperature, light, and the presence of oxidizing agents.

Table 4: Hypothetical Stability of Fluorocurarine Chloride in Aqueous Solution (0.1 mg/mL) at 25°C

pH	Time (days)	% Remaining	Major Degradants
2.0	0	100	-
7	> 95	Minor peaks observed
14	> 90	Degradant A
7.0	0	100	-
7	> 98	-
14	> 95	Minor peaks observed
9.0	0	100	-
7	< 90	Degradant B, Degradant C
14	< 80	Degradant B, Degradant C

Note: This table is a template to illustrate how stability data should be presented.

Experimental Protocol: Forced Degradation Study

Forced degradation studies are essential to identify potential degradation pathways and to develop stability-indicating analytical methods.

• Materials:

  • Fluorocurarine chloride solution (e.g., 1 mg/mL in purified water)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • Photostability chamber

  • Heating block or oven

  • HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

• Procedure:

  • Acid Hydrolysis: Mix the drug solution with an equal volume of 0.1 M HCl. Heat at 80°C for a specified time (e.g., 2, 4, 8 hours).

  • Base Hydrolysis: Mix the drug solution with an equal volume of 0.1 M NaOH. Keep at room temperature for a specified time (e.g., 30, 60, 120 minutes).

  • Oxidative Degradation: Mix the drug solution with an equal volume of 3% H₂O₂. Keep at room temperature for a specified time.

  • Thermal Degradation: Heat the drug solution at a high temperature (e.g., 80°C) for a specified time.

  • Photodegradation: Expose the drug solution to UV and visible light in a photostability chamber according to ICH guidelines.

  • At each time point, withdraw a sample, neutralize it if necessary, and dilute it for HPLC analysis.

  • Analyze the samples using an HPLC-PDA/MS system to separate and identify the parent drug and any degradation products.

Visualization of Key Processes

Mechanism of Action

Fluorocurarine chloride is a short-acting selective sympathetic ganglioblocker. It acts as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs) in autonomic ganglia.

Caption: Competitive antagonism of Fluorocurarine chloride at the nicotinic acetylcholine receptor.

Experimental Workflow for Stability Analysis

The following diagram illustrates a typical workflow for conducting a comprehensive stability study of Fluorocurarine chloride in an aqueous solution.

Caption: Workflow for assessing the aqueous stability of Fluorocurarine chloride.

Conclusion

While specific quantitative data for the aqueous solubility and stability of Fluorocurarine chloride remain scarce in the public domain, this guide provides a robust framework for researchers and drug development professionals. By leveraging knowledge of similar chemical entities and employing the detailed experimental protocols provided, a comprehensive understanding of Fluorocurarine chloride's behavior in aqueous solutions can be achieved. This is a critical step in the development of safe, stable, and effective pharmaceutical formulations.

References

• 1. High-performance liquid chromatographic determination of vinca-alkaloids in plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability of vinca alkaloid anticancer drugs in three commonly used infusion fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

The Fundamental Pharmacology of Fluorinated Curare Analogs: A Technical Guide for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The introduction of fluorine into pharmacologically active molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, modulate potency, and improve pharmacokinetic profiles. Curare and its synthetic aminosteroid analogs, such as pancuronium and vecuronium, are potent neuromuscular blocking agents that act as competitive antagonists at the nicotinic acetylcholine receptor (nAChR) in the neuromuscular junction. While the pharmacology of these non-depolarizing muscle relaxants is extensively documented, the specific exploration of fluorinated derivatives remains a nascent field with limited publicly available data.

This technical guide provides a comprehensive overview of the core pharmacology of curare analogs and the predictable effects of fluorination. It details established experimental protocols for the evaluation of neuromuscular blocking agents and presents signaling and workflow diagrams to contextualize the drug development process. In the absence of specific quantitative data for fluorinated curare analogs, this document serves as a foundational resource for researchers and drug development professionals interested in exploring this promising chemical space.

Core Pharmacology of Aminosteroid Curare Analogs

The primary mechanism of action for non-depolarizing neuromuscular blocking agents like pancuronium and vecuronium is the competitive antagonism of acetylcholine (ACh) at the nicotinic receptors on the motor endplate.[1][2] By binding to these receptors, they prevent the depolarization of the muscle cell membrane that is necessary for muscle contraction.[2]

Pancuronium is a long-acting, bis-quaternary aminosteroid, while vecuronium is an intermediate-acting mono-quaternary analog.[3][4] The duration of action is a key differentiator for clinical applications.[4]

Table 1: Comparative Pharmacological Profile of Pancuronium and Vecuronium

Parameter	Pancuronium	Vecuronium
Chemical Class	Bis-quaternary aminosteroid	Mono-quaternary aminosteroid
Duration of Action	Long	Intermediate
Primary Elimination	Renal	Hepatic
Vagolytic Effects	Moderate	Minimal
Histamine Release	Minimal	Minimal

Note: This table presents generally accepted pharmacological characteristics and is not derived from a specific comparative study within the search results.

The Impact of Fluorination in Drug Design

The strategic incorporation of fluorine atoms into a drug molecule can profoundly alter its properties.[5][6][7] These modifications can be leveraged to optimize a drug candidate's profile.

Key Effects of Fluorination:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. Replacing a metabolically vulnerable C-H bond with a C-F bond can significantly increase the drug's half-life.[6][8]

• Potency and Selectivity: Fluorine's high electronegativity can alter the electronic environment of a molecule, potentially leading to stronger interactions with the target receptor and thereby increasing potency and selectivity.[5][7]

• Lipophilicity and Bioavailability: The effect of fluorination on lipophilicity is context-dependent. While a single fluorine atom can increase lipophilicity, a trifluoromethyl group can decrease it. This modulation of lipophilicity can be used to optimize a drug's absorption, distribution, and ability to cross biological membranes.[9]

• Conformational Effects: The introduction of fluorine can influence the preferred conformation of a molecule, which can in turn affect its binding affinity to the target receptor.

Experimental Protocols for Pharmacological Evaluation

The preclinical evaluation of novel neuromuscular blocking agents involves a series of standardized in vitro and in vivo assays to determine their potency, duration of action, and safety profile.

In Vitro Evaluation: Phrenic Nerve-Hemidiaphragm Preparation

The isolated phrenic nerve-hemidiaphragm preparation is a classic and robust method for assessing the neuromuscular blocking activity of a compound.[10][11]

Methodology:

• Preparation: A hemidiaphragm with its intact phrenic nerve is dissected from a small rodent (e.g., mouse or rat) and mounted in an organ bath containing a physiological salt solution (e.g., Krebs solution) maintained at 37°C and aerated with 95% O2 and 5% CO2.

• Stimulation: The phrenic nerve is stimulated with supramaximal electrical pulses at a set frequency (e.g., 0.1 Hz) to elicit muscle contractions.

• Measurement: The isometric contractions of the diaphragm muscle are recorded using a force transducer.

• Compound Administration: The test compound is added to the organ bath in a cumulative manner, and the resulting inhibition of twitch height is measured.

• Data Analysis: A concentration-response curve is generated to determine the IC50 (the concentration of the compound that produces 50% inhibition of the twitch response).

Receptor Binding Affinity: Competitive Radioligand Binding Assay

To determine the affinity of a compound for the nicotinic acetylcholine receptor, a competitive radioligand binding assay is employed.[12]

Methodology:

• Membrane Preparation: A tissue source rich in nAChRs (e.g., Torpedo electric organ or a cell line expressing the receptor) is homogenized, and the cell membranes are isolated by centrifugation.

• Assay Setup: The membrane preparation is incubated with a radiolabeled ligand that binds to the nAChR (e.g., [³H]-epibatidine or ¹²⁵I-α-bungarotoxin) and varying concentrations of the unlabeled test compound.

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The bound radioligand is then separated from the unbound radioligand by rapid filtration through a glass fiber filter.

• Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.

• Data Analysis: The data are used to generate a competition binding curve, from which the Ki (inhibitory constant) of the test compound is calculated. The Ki value represents the affinity of the compound for the receptor.

Visualizing Pathways and Processes

Signaling Pathway at the Neuromuscular Junction

References

• 1. Neuromuscular-blocking drug - Wikipedia [en.wikipedia.org]
• 2. openanesthesia.org [openanesthesia.org]
• 3. Synthesis and Structure-Activity Relationships of Neuromuscular Blocking Agents | Bentham Science [eurekaselect.com]
• 4. New developments in nondepolarizing muscle relaxants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2024.sci-hub.st [2024.sci-hub.st]
• 10. Synthesis and structure-activity relationships of neuromuscular blocking agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacology of Neuromuscular Blocking Drugs | Anesthesia Key [aneskey.com]
• 12. Neuromuscular Blocking Agents - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Fluorocurarine Chloride in Patch Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride is a semi-synthetic alkaloid derivative known for its activity as a neuromuscular blocking agent. It functions as a competitive antagonist of nicotinic acetylcholine receptors (nAChRs), which are ligand-gated ion channels crucial for synaptic transmission in the central and peripheral nervous systems.[1] This document provides detailed application notes and protocols for the characterization of Fluorocurarine chloride using patch clamp electrophysiology, a gold-standard technique for studying ion channel function.

Fluorocurarine chloride is characterized as a short-acting, selective sympathetic ganglioblocker with a weaker antagonistic effect at the neuromuscular junction.[2] Its high-affinity binding to nAChRs makes it a valuable tool for investigating receptor kinetics and synaptic plasticity.[1] Understanding its interaction with specific nAChR subtypes is critical for elucidating its pharmacological profile and potential therapeutic applications.

Data Presentation

While specific patch clamp electrophysiology data for Fluorocurarine chloride is not extensively available in public literature, the following table summarizes its known quantitative properties from various studies. Researchers are encouraged to use the protocols herein to generate specific data, such as IC50 values on different nAChR subtypes.

Parameter	Value	Species/Model	Reference
Binding Affinity (Ki)	~ 1 x 10⁻⁸ M	General Acetylcholine Receptors	[1]
Effective Dose (Neuromuscular Blockade)	2-3 mg/kg	In vivo	[2]
Effective Dose (Ganglionic Blockade)	0.02-0.2 mg/kg	In vivo (Rodent models)	[1][2]
LD50 (Intravenous)	4.6 mg/kg	Mouse	[2]
LD50 (Subcutaneous)	102.5 mg/kg	Mouse	[2]

Signaling Pathways and Experimental Logic

The primary mechanism of Fluorocurarine chloride is the competitive antagonism of nAChRs. By binding to the acetylcholine binding site on the receptor, it prevents the channel from opening in response to the endogenous agonist, thereby inhibiting ion flux and subsequent cellular depolarization.

nAChR antagonism by Fluorocurarine chloride.

The following diagram illustrates a typical experimental workflow for characterizing an nAChR antagonist like Fluorocurarine chloride using patch clamp electrophysiology.

Experimental workflow for patch clamp analysis.

Experimental Protocols

The following protocols are generalized for the characterization of nAChR antagonists and can be adapted for Fluorocurarine chloride.

Cell Culture and Transfection

For studying the effects of Fluorocurarine chloride on specific nAChR subtypes, it is recommended to use a heterologous expression system, such as Human Embryonic Kidney (HEK293) cells.

• Cell Culture : Culture HEK293 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Maintain cells at 37°C in a humidified atmosphere with 5% CO₂.

• Transfection : For transient transfection, co-transfect cells with plasmids encoding the desired nAChR subunits (e.g., α4 and β2, or α7) and a reporter gene (e.g., GFP) using a suitable transfection reagent.

• Plating : 24 hours post-transfection, plate the cells onto glass coverslips coated with poly-L-lysine for patch clamp experiments. Experiments should be performed 24-48 hours after transfection.

Electrophysiological Recordings

Solutions

Solution Type	Component	Concentration (mM)
External Solution	NaCl	140
KCl	2.8
CaCl₂	2
MgCl₂	2
HEPES	10
Glucose	10
pH adjusted to 7.4 with NaOH, Osmolarity ~310 mOsm
Internal (Pipette) Solution	KCl	140
MgCl₂	2
EGTA	11
HEPES	10
ATP-Mg	2
pH adjusted to 7.2 with KOH, Osmolarity ~290 mOsm

Whole-Cell Patch Clamp Protocol

• Preparation : Transfer a coverslip with adherent cells to the recording chamber on the stage of an inverted microscope. Perfuse the chamber with the external solution at a rate of 1-2 mL/min.

• Pipette Preparation : Fill a borosilicate glass pipette (resistance of 3-5 MΩ) with the internal solution.

• Seal Formation : Approach a single, healthy-looking (e.g., GFP-positive) cell with the patch pipette under positive pressure. Upon contact with the cell membrane, release the positive pressure to form a high-resistance seal (GΩ seal).

• Whole-Cell Configuration : Apply gentle suction to rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

• Voltage Clamp : Clamp the cell membrane potential at a holding potential of -60 mV.

• Agonist Application : Apply an nAChR agonist (e.g., 100 µM acetylcholine) for a short duration (1-2 seconds) using a fast perfusion system to evoke a baseline inward current. Repeat this application at regular intervals (e.g., every 60 seconds) until a stable baseline response is achieved.

• Fluorocurarine Chloride Application : To determine the IC50, co-apply the agonist with increasing concentrations of Fluorocurarine chloride. Allow the antagonist to equilibrate for at least 1-2 minutes before co-application with the agonist.

• Data Acquisition : Record the current responses using an appropriate patch clamp amplifier and data acquisition software.

• Washout : After application of the highest antagonist concentration, perfuse the cell with the external solution containing only the agonist to check for washout of the antagonist effect.

Data Analysis

• Current Measurement : Measure the peak amplitude of the agonist-evoked inward current in the absence and presence of different concentrations of Fluorocurarine chloride.

• Inhibition Calculation : Calculate the percentage of inhibition for each concentration of Fluorocurarine chloride using the formula: % Inhibition = (1 - (I_antagonist / I_control)) * 100, where I_antagonist is the current in the presence of the antagonist and I_control is the baseline current.

• Dose-Response Curve : Plot the percentage of inhibition as a function of the logarithm of the Fluorocurarine chloride concentration. Fit the data with a logistic function (e.g., the Hill equation) to determine the half-maximal inhibitory concentration (IC50) and the Hill slope.

• Mechanism of Action : To investigate the mechanism of antagonism (competitive vs. non-competitive), perform agonist dose-response curves in the absence and presence of a fixed concentration of Fluorocurarine chloride. A rightward shift in the agonist's EC50 without a change in the maximal response is indicative of competitive antagonism.

Conclusion

These application notes and protocols provide a framework for the detailed characterization of Fluorocurarine chloride's effects on nicotinic acetylcholine receptors using patch clamp electrophysiology. By systematically applying these methods, researchers can elucidate the potency, selectivity, and mechanism of action of this compound, contributing to a better understanding of its pharmacological properties and potential for future drug development. It is important to empirically determine the optimal experimental conditions for the specific nAChR subtype and cell system under investigation.

References

• 1. Interactions of d-tubocurarine with the nicotinic acetylcholine receptor/channel molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An endogenous cholinergic system controls electrical conduction in the heart - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Neuromuscular Blockade with Fluorocurarine chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride is a non-depolarizing neuromuscular blocking agent that acts as a competitive antagonist at nicotinic acetylcholine receptors at the neuromuscular junction.[1] It is a short-acting selective sympathetic ganglioblocker with weak antagonist activity on the nicotinic receptor at the neuromuscular junction.[2][3][4][5][6] This document provides detailed application notes and protocols for the in vivo assessment of neuromuscular blockade induced by Fluorocurarine chloride in a research setting. The following protocols are intended as a guide and may require optimization for specific experimental needs.

Physicochemical Properties and Safety Data

A summary of the key physicochemical properties of Fluorocurarine chloride is provided in the table below.

Property	Value	Reference
Molecular Formula	C₂₀H₂₃ClN₂O	[7][8]
Molecular Weight	342.86 g/mol	[2][6][7][8]
CAS Number	22273-09-2	[2][6][7][8]
Appearance	Solid, Powder	[2]
Solubility	Soluble in water and methanol
Storage	Store at 2-8°C, protect from light. For long-term storage, lyophilized form at -20°C is recommended.	[2][5]

Safety Precautions: Fluorocurarine chloride is a potent neuromuscular blocking agent. Handle with appropriate personal protective equipment (PPE), including gloves and eye protection.[2] The intravenous LD50 in mice is 4.6 mg/kg. Ensure that animals are properly anesthetized and ventilated before administration, as neuromuscular blockade will lead to respiratory paralysis.[1][9][10]

Mechanism of Action

Fluorocurarine chloride functions as a non-depolarizing neuromuscular blocker. Its primary mechanism involves competitive antagonism of nicotinic acetylcholine receptors (nAChRs) at the neuromuscular junction. By binding to these receptors, it prevents acetylcholine from binding and subsequently inhibits muscle cell depolarization, leading to muscle relaxation and paralysis.[1]

Figure 1: Mechanism of action of Fluorocurarine chloride.

Experimental Protocols

Animal Model and Preparation

• Species: Male/Female Sprague-Dawley rats (250-350 g) or BALB/c mice (20-30 g).

• Anesthesia: Anesthesia must be induced and maintained at a surgical plane throughout the experiment.[1][9][10] A combination of ketamine (80-100 mg/kg, i.p.) and xylazine (5-10 mg/kg, i.p.) can be used. Alternatively, inhalational anesthesia with isoflurane (2-3% for induction, 1-1.5% for maintenance) is also suitable. The adequacy of anesthesia must be confirmed by the absence of a pedal withdrawal reflex (toe pinch) before the administration of Fluorocurarine chloride.[1][9][11]

• Ventilation: Once the animal is anesthetized, it must be tracheostomized and mechanically ventilated.[1][9] This is critical as Fluorocurarine chloride will paralyze the respiratory muscles.

• Catheterization: For intravenous administration of Fluorocurarine chloride and other agents, cannulate the femoral or jugular vein. For blood pressure monitoring, the carotid or femoral artery can be cannulated.

Drug Preparation and Administration

• Preparation: Prepare a stock solution of Fluorocurarine chloride in sterile saline (0.9% NaCl). A typical stock solution concentration might be 1 mg/mL. The solution should be freshly prepared on the day of the experiment.

• Administration: Administer Fluorocurarine chloride intravenously (i.v.) through the cannulated vein.

In Vivo Neuromuscular Blockade Monitoring

This protocol is adapted from a method for the quantitative evaluation of neuromuscular blockade in rodents.[12]

• Nerve-Muscle Preparation: The sciatic nerve-gastrocnemius muscle preparation is commonly used.

  • Carefully expose the sciatic nerve in one of the hind limbs.

  • Place stimulating electrodes around the sciatic nerve.

  • Attach a force-displacement transducer to the Achilles tendon to measure the isometric twitch tension of the gastrocnemius muscle.

• Stimulation Protocol (Train-of-Four - TOF):

  • Use a peripheral nerve stimulator to deliver supramaximal square-wave pulses (0.2 ms duration).

  • Determine the supramaximal stimulus intensity by gradually increasing the current until a maximal twitch response is observed, then use a current that is 10-20% higher.

  • The Train-of-Four (TOF) stimulation pattern consists of four supramaximal stimuli delivered at a frequency of 2 Hz.[3]

• Data Acquisition:

  • Record the twitch responses using a data acquisition system.

  • The primary endpoint is the TOF ratio, which is the ratio of the amplitude of the fourth twitch (T4) to the first twitch (T1). A decrease in the TOF ratio indicates a non-depolarizing neuromuscular blockade.

Figure 2: Experimental workflow for in vivo neuromuscular blockade assessment.

Dose-Response Data

The following table summarizes the reported dose ranges for Fluorocurarine chloride. A dose-response study should be conducted to determine the optimal dose for the desired level and duration of neuromuscular blockade in your specific experimental model.

Effect	Dose Range (mg/kg)	Species	Route	Reference
Selective Sympathetic Ganglia Blockade	0.02 - 0.2	Not Specified	Not Specified
Neuromuscular Conductivity Blockade	2 - 3	Not Specified	Not Specified
LD50	4.6	Mouse	Intravenous
LD50	102.5	Mouse	Subcutaneous

Data Analysis and Interpretation

The degree of neuromuscular blockade is quantified by the TOF ratio (T4/T1).

• No Blockade: TOF ratio ≈ 1.0

• Partial Blockade: 0 < TOF ratio < 0.9

• Complete Blockade: TOF ratio = 0 (no response to stimulation)

Key parameters to determine from the dose-response curve include:

• ED₅₀: The dose required to produce a 50% reduction in the twitch height of the first twitch (T1).

• Onset of Action: The time from drug administration to the maximum effect.

• Duration of Action: The time from drug administration until the twitch height recovers to a certain percentage (e.g., 25% or 75%) of the baseline.

Conclusion

This document provides a comprehensive protocol for the in vivo assessment of neuromuscular blockade induced by Fluorocurarine chloride. Adherence to proper anesthetic and monitoring techniques is crucial for the ethical and successful execution of these experiments. The provided dose ranges should serve as a starting point for dose-response studies to determine the appropriate concentrations for specific research applications.

References

• 1. acuc.berkeley.edu [acuc.berkeley.edu]
• 2. ppno.ca [ppno.ca]
• 3. aacn.org [aacn.org]
• 4. intraoperativeneuromonitoring.com [intraoperativeneuromonitoring.com]
• 5. adooq.com [adooq.com]
• 6. Fluorocurarine chloride ≥97% (TLC), from Vinca erecta, solid | 22273-09-2 [sigmaaldrich.com]
• 7. scbt.com [scbt.com]
• 8. Fluorocurarine chloride|22273-09-2|MSDS [dcchemicals.com]
• 9. animalcare.ubc.ca [animalcare.ubc.ca]
• 10. rsawa.research.ucla.edu [rsawa.research.ucla.edu]
• 11. universaar.uni-saarland.de [universaar.uni-saarland.de]
• 12. A simple method for the quantitative evaluation of neuromuscular blockade in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fluorocurarine Chloride in Rodent Models of Neuromuscular Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride, also known as Vincanine chlormethylate, is a non-depolarizing neuromuscular blocking agent.[1][2] It functions as a competitive antagonist of the nicotinic acetylcholine receptor (nAChR) at the neuromuscular junction, thereby inhibiting muscle contraction.[3][4] This property makes it a potential tool for researchers studying neuromuscular diseases in rodent models. These application notes provide a summary of available dosage information and a generalized protocol for the use of fluorocurarine chloride in a research setting.

Data Presentation: Dosage and Toxicity

Quantitative data regarding the dosage and toxicity of fluorocurarine chloride in rodent models is limited. The following tables summarize the available information, primarily derived from supplier data for mice. Researchers should perform dose-response studies to determine the optimal dose for their specific animal model and experimental conditions.

Table 1: Lethal Dose (LD50) of Fluorocurarine Chloride in Mice

Route of Administration	LD50 (mg/kg)
Intravenous (IV)	4.6
Subcutaneous (SC)	102.5

Data sourced from Latoxan.

Table 2: Effective Doses of Fluorocurarine Chloride in Rodents

Biological Activity	Effective Dose (mg/kg)	Species
Selective blockade of sympathetic ganglia	0.02 - 0.2	Not Specified
Blockade of neuromuscular conductivity	2 - 3	Not Specified
Neuromuscular transmission studies	0.1 - 0.5	Rodent Models

Data sourced from Latoxan and Vulcanchem.[5]

Experimental Protocols

The following are generalized protocols for the administration of fluorocurarine chloride to rodent models. It is critical to note that the use of neuromuscular blocking agents requires stringent ethical considerations and adherence to institutional animal care and use committee (IACUC) guidelines. Animals administered neuromuscular blockers must be adequately anesthetized and mechanically ventilated as they will be paralyzed but still conscious and able to perceive pain.

Preparation of Fluorocurarine Chloride Solution

• Vehicle: Fluorocurarine chloride is soluble in water and methanol. For in vivo use, sterile saline (0.9% NaCl) is a recommended vehicle.

• Concentration: Prepare a stock solution of a known concentration (e.g., 1 mg/mL). The final concentration for injection should be calculated based on the desired dose and the animal's body weight.

• Storage: Store the stock solution at -20°C for long-term storage. For short-term use, it can be stored at 2-8°C.

Animal Preparation and Anesthesia

• Animal Models: A variety of rodent models are used to study neuromuscular diseases, including the mdx mouse for Duchenne muscular dystrophy and the SOD1 G93A mouse for amyotrophic lateral sclerosis (ALS). The choice of model will depend on the specific research question.

• Anesthesia: Anesthesia is mandatory. A common method is the inhalation of isoflurane. The animal must be anesthetized to a surgical plane before the administration of any neuromuscular blocking agent.

• Mechanical Ventilation: Once anesthetized, the animal must be intubated and connected to a mechanical ventilator. The paralysis of respiratory muscles by fluorocurarine chloride will lead to asphyxiation if ventilation is not provided.

Administration of Fluorocurarine Chloride

• Route of Administration: Intravenous (IV) injection is the most common and effective route for rapid onset of action. Other routes such as subcutaneous (SC) or intraperitoneal (IP) may be used, but the onset and duration of action will be different and need to be determined empirically.

• Dosage: Based on the available data, a starting dose in the range of 0.1 - 0.5 mg/kg (IV) can be considered for neuromuscular blockade in rodents. A dose-response study is essential to determine the optimal dose for the desired level and duration of muscle relaxation.

• Injection Volume: The injection volume should be kept to a minimum to avoid fluid overload. For mice, a typical IV injection volume is 5-10 µL/g of body weight. For rats, it is typically 2-5 µL/g.

Monitoring and Post-Administration Care

• Monitoring Anesthetic Depth: Since motor reflexes are absent, anesthetic depth must be monitored by assessing autonomic signs such as heart rate, blood pressure, and response to noxious stimuli (e.g., toe pinch).

• Physiological Monitoring: Continuously monitor vital signs, including body temperature, and maintain them within the normal physiological range.

• Recovery: The duration of action of fluorocurarine chloride is not well-documented in the literature. The animal must remain on the ventilator until it has fully recovered from the effects of the neuromuscular blocker and can breathe independently. Reversal agents, such as neostigmine, may be considered to expedite recovery, but their efficacy with fluorocurarine chloride needs to be established.

Mandatory Visualizations

Signaling Pathway at the Neuromuscular Junction

The following diagram illustrates the mechanism of action of fluorocurarine chloride as a competitive antagonist at the nicotinic acetylcholine receptor in the neuromuscular junction.

Caption: Mechanism of action of Fluorocurarine Chloride at the neuromuscular junction.

Experimental Workflow

The following diagram outlines the general experimental workflow for using fluorocurarine chloride in a rodent model of neuromuscular disease.

Caption: General experimental workflow for using Fluorocurarine Chloride in rodents.

References

• 1. scbt.com [scbt.com]
• 2. Fluorocurarine chloride = 97 TLC, Vinca erecta, solid 22273-09-2 [sigmaaldrich.com]
• 3. Neuromuscular blocking agents [pharmacology2000.com]
• 4. Neuromuscular-blocking drug - Wikipedia [en.wikipedia.org]
• 5. Fluorocurarine chloride () for sale [vulcanchem.com]

Application of Fluorocurarine Chloride in the Study of Synaptic Transmission

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Fluorocurarine chloride is a semi-synthetic alkaloid derivative of norfluorocurarine, originally isolated from plants of the Vinca genus. It functions as a short-acting, selective sympathetic ganglioblocker and exhibits weak antagonist activity at the nicotinic acetylcholine receptor (nAChR) at the neuromuscular junction. Its primary mechanism of action is as a non-depolarizing neuromuscular blocking agent, making it a valuable tool for investigating the intricacies of cholinergic synaptic transmission. By competitively inhibiting the binding of acetylcholine (ACh) to nAChRs, Fluorocurarine chloride effectively blocks the propagation of nerve impulses across the synaptic cleft, leading to muscle relaxation. This property allows researchers to dissect the roles of nAChRs in various physiological and pathological processes.

Mechanism of Action

Fluorocurarine chloride exerts its effects by acting as a competitive antagonist at nicotinic acetylcholine receptors.[1] These receptors are ligand-gated ion channels that are crucial for fast synaptic transmission at the neuromuscular junction and in certain areas of the central and peripheral nervous systems.

Upon release from the presynaptic terminal, acetylcholine diffuses across the synaptic cleft and binds to nAChRs on the postsynaptic membrane. This binding event triggers a conformational change in the receptor, opening its ion channel and allowing an influx of cations (primarily Na⁺ and Ca²⁺). The resulting depolarization of the postsynaptic membrane, known as the end-plate potential (EPP), can trigger a muscle action potential and subsequent contraction.

Fluorocurarine chloride, due to its structural similarity to acetylcholine, binds to the same recognition sites on the nAChR. However, its binding does not induce the conformational change necessary for channel opening. By occupying these binding sites, it prevents acetylcholine from activating the receptor, thereby inhibiting the generation of the EPP and blocking neuromuscular transmission. This blockade is surmountable, meaning it can be overcome by increasing the concentration of acetylcholine at the synaptic cleft.

Applications in Synaptic Transmission Research

• Characterization of nAChR subtypes: By observing the differential blocking effects of Fluorocurarine chloride on various preparations, researchers can gain insights into the pharmacology and function of different nAChR subtypes.

• Investigation of neuromuscular diseases: Fluorocurarine chloride can be used as a tool to model and study the pathophysiology of diseases affecting the neuromuscular junction, such as myasthenia gravis.

• Drug discovery and development: The compound serves as a lead structure for the development of novel neuromuscular blocking agents with improved pharmacokinetic and pharmacodynamic profiles.

• Studies of synaptic plasticity: By transiently blocking cholinergic transmission, Fluorocurarine chloride can be employed to investigate the mechanisms underlying synaptic plasticity at cholinergic synapses.

Quantitative Data

The following tables summarize the available quantitative data for Fluorocurarine chloride.

Parameter	Value	Species/System	Reference
Binding Affinity (Ki)	~1 x 10⁻⁸ M	Acetylcholine Receptors	[1]

Parameter	Effective Dose	Species	Effect	Reference
In Vivo Efficacy	0.1 - 0.5 mg/kg	Rodent Models	Muscle Paralysis	[1]
In Vivo Efficacy	2 - 3 mg/kg	Not Specified	Neuromuscular conductivity block
In Vivo Efficacy	0.02 - 0.2 mg/kg	Not Specified	Selective sympathetic ganglia block

Experimental Protocols

Note: Specific, detailed published protocols for the application of Fluorocurarine chloride in electrophysiological studies of synaptic transmission are limited. The following protocols are generalized based on standard methods for characterizing nAChR antagonists. Researchers should optimize these protocols for their specific experimental setup.

Protocol 1: Electrophysiological Analysis of nAChR Antagonism using Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This protocol describes the functional characterization of Fluorocurarine chloride's antagonist activity at heterologously expressed nAChRs in Xenopus oocytes.

1. Oocyte Preparation and cRNA Injection:

• Harvest and defolliculate Stage V-VI oocytes from Xenopus laevis.
• Inject oocytes with cRNAs encoding the desired nAChR subunits (e.g., human α4 and β2 subunits for neuronal receptors, or α1, β1, δ, and ε for muscle-type receptors).
• Incubate injected oocytes for 2-7 days at 16-18°C in ND96 solution supplemented with antibiotics.

2. Electrophysiological Recording:

• Place a single oocyte in a recording chamber continuously perfused with ND96 recording solution.
• Impale the oocyte with two glass microelectrodes (0.5-2 MΩ resistance) filled with 3 M KCl.
• Clamp the oocyte membrane potential at a holding potential of -70 mV using a two-electrode voltage-clamp amplifier.
• Prepare stock solutions of acetylcholine (ACh) and Fluorocurarine chloride in the recording solution.

3. Experimental Procedure:

• Control Response: Perfuse the oocyte with a concentration of ACh that elicits a submaximal current response (e.g., EC₂₀). Record the peak inward current.
• Antagonist Application: After a washout period, pre-incubate the oocyte with varying concentrations of Fluorocurarine chloride for 2-5 minutes.
• Inhibition Measurement: Co-apply the same concentration of ACh in the continued presence of Fluorocurarine chloride and record the peak inward current.
• Dose-Response Curve: Repeat the antagonist application and inhibition measurement for a range of Fluorocurarine chloride concentrations.

4. Data Analysis:

• Calculate the percentage of inhibition for each concentration of Fluorocurarine chloride relative to the control ACh response.
• Plot the percentage of inhibition against the logarithm of the Fluorocurarine chloride concentration.
• Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol 2: Investigation of Neuromuscular Blockade in an Isolated Nerve-Muscle Preparation

This protocol details the assessment of Fluorocurarine chloride's effect on synaptic transmission at the vertebrate neuromuscular junction.

1. Preparation of the Phrenic Nerve-Hemi-diaphragm:

• Euthanize a small mammal (e.g., mouse or rat) according to approved animal welfare protocols.
• Dissect the phrenic nerve and a section of the hemidiaphragm muscle, keeping the nerve-muscle connection intact.
• Mount the preparation in an organ bath filled with oxygenated Krebs-Ringer solution at 37°C.

2. Recording of Muscle Contraction:

• Attach the tendinous end of the diaphragm to a force transducer to record isometric or isotonic contractions.
• Place the phrenic nerve in a suction electrode for electrical stimulation.
• Stimulate the phrenic nerve with supramaximal square-wave pulses (e.g., 0.2 ms duration) at a low frequency (e.g., 0.1 Hz) to elicit twitch contractions.
• Record baseline twitch tension for a stable period.

3. Application of Fluorocurarine Chloride:

• Add Fluorocurarine chloride to the organ bath at a desired final concentration.
• Continuously record the twitch tension to observe the onset and magnitude of the neuromuscular block.
• To construct a dose-response curve, perform cumulative additions of Fluorocurarine chloride.

4. Data Analysis:

• Measure the reduction in twitch tension in the presence of Fluorocurarine chloride compared to the baseline.
• Calculate the percentage of block for each concentration.
• Plot the percentage of block against the logarithm of the Fluorocurarine chloride concentration to determine the EC₅₀ for neuromuscular blockade.

Visualizations

Caption: Signaling pathway of nAChR antagonism by Fluorocurarine chloride.

Caption: General experimental workflow for studying Fluorocurarine chloride.

Caption: Logical relationship of competitive antagonism at the nAChR.

References

• 1. Fluorocurarine chloride () for sale [vulcanchem.com]

Fluorocurarine Chloride: A Tool for Probing Nicotinic Acetylcholine Receptors in Oocyte Expression Systems

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride, a derivative of the naturally occurring alkaloid norfluorocurarine, serves as a valuable pharmacological tool for the investigation of nicotinic acetylcholine receptors (nAChRs). As a competitive antagonist, it offers a means to selectively block nAChR activity, enabling detailed characterization of receptor subtypes and their roles in cellular signaling. The Xenopus laevis oocyte expression system, a robust and versatile platform for studying ion channels and receptors, provides an ideal environment for elucidating the specific interactions of fluorocurarine chloride with various nAChR subunits. These application notes provide a comprehensive overview of the use of fluorocurarine chloride in this system, including its mechanism of action, quantitative data for the related compound d-tubocurarine, and detailed experimental protocols.

Mechanism of Action

Fluorocurarine chloride functions as a competitive antagonist at nicotinic acetylcholine receptors. This means it binds to the same site as the endogenous agonist, acetylcholine (ACh), thereby preventing the receptor from being activated. This blockade of nAChR-mediated ion flow allows researchers to isolate and study the function of these receptors in a controlled manner. While primarily known for its action on nAChRs, it is important to consider potential off-target effects, including the modulation of other ion channels, such as endogenous chloride channels present in Xenopus oocytes.

Signaling Pathway of nAChR Antagonism

The primary mechanism of fluorocurarine chloride is the direct competitive blockade of the nAChR ion channel.

nAChR Activation and Competitive Inhibition.

Quantitative Data

nAChR Subtype	Agonist	Antagonist	IC50 / Kb (µM)	Expression System
α4β2 (9:1 ratio)	Acetylcholine	d-tubocurarine	0.2[1]	Xenopus oocytes
α4β2 (1:1 ratio)	Acetylcholine	d-tubocurarine	0.5[1]	Xenopus oocytes
α4β2 (1:9 ratio)	Acetylcholine	d-tubocurarine	2[1]	Xenopus oocytes
α4β2 (1:9 ratio, additional component)	Acetylcholine	d-tubocurarine	163[1]	Xenopus oocytes
α2β2	Acetylcholine	(+)-tubocurarine	3.6[2]	Xenopus oocytes
α3β2	Acetylcholine	(+)-tubocurarine	0.39[2]	Xenopus oocytes

Note: The potency of fluorocurarine chloride is expected to be in a similar micromolar range, but empirical determination is essential for each specific nAChR subtype.

Experimental Protocols

The following protocols provide a detailed methodology for utilizing fluorocurarine chloride as a tool in Xenopus oocyte expression systems, primarily using the two-electrode voltage clamp (TEVC) technique.

Oocyte Preparation and cRNA Injection

A standard protocol for the preparation and injection of Xenopus laevis oocytes should be followed. This typically involves surgical removal of ovarian lobes, enzymatic digestion to defolliculate the oocytes, and microinjection of cRNA encoding the desired nAChR subunits.

References

• 1. Four pharmacologically distinct subtypes of alpha4beta2 nicotinic acetylcholine receptor expressed in Xenopus laevis oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Unusual pharmacology of (+)-tubocurarine with rat neuronal nicotinic acetylcholine receptors containing beta 4 subunits - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radioligand Binding Assays with Fluorocurarine Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride is a non-depolarizing neuromuscular blocker that functions as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs).[1][2] These receptors, which are ligand-gated ion channels, are critical for synaptic transmission at the neuromuscular junction and in the central and peripheral nervous systems. The antagonistic action of Fluorocurarine chloride at the nAChR binding site prevents acetylcholine-induced depolarization, leading to muscle relaxation.[1] Additionally, Fluorocurarine chloride has been noted to modulate chloride ion transport, which is essential for cellular excitability and muscle relaxation.[1]

Understanding the binding affinity and selectivity of Fluorocurarine chloride for various nAChR subtypes is crucial for elucidating its pharmacological profile and for the development of novel therapeutics. Radioligand binding assays are the gold standard for quantifying the interaction between a ligand and its receptor, providing key parameters such as the inhibition constant (Ki), dissociation constant (Kd), and receptor density (Bmax).[3]

These application notes provide a detailed methodology for conducting radioligand binding assays to characterize the interaction of Fluorocurarine chloride with nAChRs. Both competitive and saturation binding assay protocols are described, which can be adapted for various nAChR subtypes expressed in different tissue preparations or cell lines.

Mechanism of Action and Signaling Pathway

Fluorocurarine chloride is a competitive antagonist at the nicotinic acetylcholine receptor. It binds to the same site as the endogenous agonist, acetylcholine, but does not activate the receptor. This prevents the ion channel from opening, thereby inhibiting the influx of sodium and calcium ions that would normally lead to depolarization of the postsynaptic membrane.

The activation of nAChRs by an agonist initiates a signaling cascade. As ligand-gated ion channels, their primary signaling mechanism is the direct flux of ions across the cell membrane. This can lead to membrane depolarization, which in turn can activate voltage-gated ion channels and trigger downstream signaling events, including the activation of various protein kinases.

nAChR Signaling Pathway

Data Presentation

The binding affinity of Fluorocurarine chloride and related non-depolarizing neuromuscular blockers for nAChRs can be summarized in a clear, tabular format. The inhibition constant (Ki) is a measure of the affinity of the compound for the receptor; a lower Ki value indicates a higher affinity.

Compound	nAChR Subtype	Radioligand	Ki (nM)	Reference
Fluorocurarine chloride	Neuromuscular Junction	Not Specified	~10	[1]
d-Tubocurarine	Torpedo (αγ and αδ)	[³H]d-tubocurarine	35 and 1200	[4]
Pancuronium	Zebrafish Muscle (αβδε)	Not Specified	IC₅₀ ~0.1 µM	[5]
Vecuronium	Not Specified	Not Specified	Varies by subtype	[6]
Rocuronium	Not Specified	Not Specified	Varies by subtype	[6]

Experimental Protocols

Experimental Workflow: Competitive Radioligand Binding Assay

The following diagram outlines the general workflow for a competitive radioligand binding assay to determine the Ki of Fluorocurarine chloride.

Competitive Binding Assay Workflow

Protocol 1: Competitive Radioligand Binding Assay for Fluorocurarine Chloride

This protocol is designed to determine the inhibition constant (Ki) of Fluorocurarine chloride for a specific nAChR subtype.

Materials:

• Receptor Source: Membranes prepared from tissues or cells expressing the nAChR subtype of interest (e.g., Torpedo electric organ for muscle-type nAChRs, or cultured cell lines like SH-SY5Y for neuronal nAChRs).

• Radioligand: A suitable radiolabeled antagonist with high affinity for the nAChR subtype of interest (e.g., [³H]epibatidine for many neuronal subtypes, or [¹²⁵I]α-bungarotoxin for muscle-type nAChRs). The final concentration should be close to its Kd.

• Test Compound: Fluorocurarine chloride.

• Non-specific Binding Control: A high concentration of a known nAChR antagonist (e.g., 1 µM unlabeled epibatidine or 1 mM nicotine).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.[7]

• Wash Buffer: Cold Assay Buffer.[7]

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B), pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific binding.

• Cell harvester.

• Scintillation vials and scintillation cocktail.

• Liquid scintillation counter.

Procedure:

• Membrane Preparation:

  • Homogenize the receptor source tissue or cells in ice-cold Assay Buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 30 minutes to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh Assay Buffer and repeating the centrifugation.

  • Resuspend the final pellet in Assay Buffer to a protein concentration of approximately 1 mg/mL. Store aliquots at -80°C.[7]

• Assay Setup:

  • Perform the assay in triplicate in a 96-well microplate.

  • Total Binding: Add Assay Buffer, radioligand, and the membrane preparation.

  • Non-specific Binding: Add the non-specific binding control, radioligand, and the membrane preparation.

  • Competition Binding: Add a range of concentrations of Fluorocurarine chloride (e.g., from 10⁻¹¹ M to 10⁻⁵ M), the radioligand, and the membrane preparation.[7]

• Incubation:

  • Incubate the plate at room temperature (or an optimized temperature) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).[7]

• Filtration and Washing:

  • Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold Wash Buffer to remove unbound radioligand.[7]

• Quantification:

  • Place the filters into scintillation vials.

  • Add scintillation cocktail to each vial and allow them to equilibrate.

  • Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.[7]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding CPM from the total binding CPM.

  • Plot the percentage of specific binding against the logarithm of the Fluorocurarine chloride concentration.

  • Determine the IC₅₀ value (the concentration of Fluorocurarine chloride that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Saturation Radioligand Binding Assay

This protocol is used to determine the dissociation constant (Kd) of a radiolabeled ligand and the maximum number of binding sites (Bmax) in a given tissue or cell preparation. While a radiolabeled version of Fluorocurarine chloride is not commercially available, this protocol is essential for characterizing the radioligand to be used in the competitive assay.

Materials:

• Same as for the competitive binding assay, excluding the test compound (Fluorocurarine chloride).

Procedure:

• Membrane Preparation:

  • Follow the same procedure as in the competitive binding assay.

• Assay Setup:

  • Perform the assay in triplicate in a 96-well microplate.

  • Prepare a series of dilutions of the radioligand in Assay Buffer.

  • Total Binding: For each concentration of the radioligand, add the radioligand dilution and the membrane preparation to the wells.

  • Non-specific Binding: In a parallel set of wells, add the same concentrations of the radioligand, the membrane preparation, and a saturating concentration of a non-specific binding control.

• Incubation, Filtration, and Quantification:

  • Follow the same procedures as in the competitive binding assay.

• Data Analysis:

  • Calculate the specific binding for each concentration of the radioligand by subtracting the non-specific binding from the total binding.

  • Plot the specific binding (in fmol/mg of protein) against the concentration of the radioligand.

  • Analyze the data using non-linear regression to a one-site binding model to determine the Kd and Bmax values. A Scatchard plot can also be used for visualization and analysis.

Concluding Remarks

The protocols outlined in these application notes provide a robust framework for the characterization of Fluorocurarine chloride's interaction with nicotinic acetylcholine receptors. By employing these radioligand binding assays, researchers can obtain valuable quantitative data on the affinity and selectivity of this compound, contributing to a deeper understanding of its pharmacology and facilitating the development of new therapeutic agents targeting the cholinergic system. Careful optimization of assay conditions, including incubation time, temperature, and buffer composition, is recommended for each specific nAChR subtype and radioligand used.

References

• 1. Fluorocurarine chloride () for sale [vulcanchem.com]
• 2. Neuromuscular Blockade - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 4. d-Tubocurarine binding sites are located at alpha-gamma and alpha-delta subunit interfaces of the nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Allosteric inhibition of muscle-type nicotinic acetylcholine receptors by a neuromuscular blocking agent pancuronium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nondepolarizing Neuromuscular Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: In Vitro Application of Fluorocurarine Chloride on Muscle Preparations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride is classified as a short-acting selective sympathetic ganglioblocker with a weak antagonist activity on the nicotinic acetylcholine receptor (nAChR) at the neuromuscular junction. It functions as a non-depolarizing neuromuscular blocking agent. This document provides detailed protocols and application notes for the in vitro characterization of Fluorocurarine chloride on isolated muscle preparations. The methodologies described are based on established principles for evaluating neuromuscular blocking agents.

Due to limited publicly available in vitro data for Fluorocurarine chloride, the quantitative results presented in this document are representative examples to illustrate the application of the described protocols. Researchers should establish specific dose-response curves and kinetic parameters based on their experimental findings.

Mechanism of Action

Fluorocurarine chloride, as a non-depolarizing neuromuscular blocking agent, acts as a competitive antagonist to acetylcholine (ACh) at the nicotinic receptors on the motor endplate of the muscle cell.[1] By binding to these receptors, it prevents the binding of ACh, thereby inhibiting the depolarization of the muscle fiber and subsequent muscle contraction.[2][3] This action is reversible, and the blockade can be overcome by increasing the concentration of ACh at the neuromuscular junction, for instance, through the use of acetylcholinesterase inhibitors.[3]

Figure 1. Competitive antagonism of Fluorocurarine chloride at the neuromuscular junction.

Quantitative Data Summary

The following table presents hypothetical dose-response data for Fluorocurarine chloride on an isolated phrenic nerve-diaphragm preparation. This data is for illustrative purposes to guide experimental design.

Parameter	Value	Notes
Muscle Preparation	Rat Phrenic Nerve-Diaphragm	Commonly used model for neuromuscular transmission studies.
Stimulation Frequency	0.1 Hz	Slow stimulus rates are recommended for stable baseline responses.[4]
Temperature	37 °C	Physiological temperature for mammalian preparations.
Fluorocurarine Chloride Concentrations Tested	1 µM, 5 µM, 10 µM, 20 µM, 50 µM	A range of concentrations to establish a dose-response relationship.
IC50 (Hypothetical)	15 µM	Concentration causing 50% inhibition of twitch response.
Maximum Inhibition (Hypothetical)	95% at 50 µM	The plateau of the dose-response curve.

Table 1: Hypothetical Dose-Response Data for Fluorocurarine Chloride

Concentration (µM)	Mean Twitch Inhibition (%)	Standard Deviation (%)
1	10	2.5
5	28	4.1
10	45	5.3
20	65	6.8
50	95	3.2

Experimental Protocols

Protocol 1: Isolated Phrenic Nerve-Diaphragm Preparation for Neuromuscular Blockade Assessment

This protocol details the preparation and use of an isolated rodent phrenic nerve-diaphragm to assess the neuromuscular blocking effects of Fluorocurarine chloride.

Materials:

• Krebs-Ringer solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, Glucose 11)

• Fluorocurarine chloride stock solution

• Rodent (rat or mouse)

• Dissection tools

• Organ bath with stimulating and recording electrodes

• Force-displacement transducer

• Data acquisition system

• Carbogen gas (95% O2, 5% CO2)

Procedure:

• Preparation of Krebs-Ringer Solution: Prepare the solution and bubble with carbogen gas for at least 30 minutes before use. Maintain the solution at 37°C.

• Dissection of Phrenic Nerve-Diaphragm:

  • Humanely euthanize the rodent according to institutional guidelines.

  • Excise a hemidiaphragm with the phrenic nerve attached.

  • Carefully dissect the nerve to a suitable length for stimulation.

• Mounting the Preparation:

  • Mount the diaphragm in an organ bath containing Krebs-Ringer solution, maintained at 37°C and continuously bubbled with carbogen.

  • Attach the central tendon to a fixed point and the rib cage side to a force-displacement transducer.

  • Place the phrenic nerve over stimulating electrodes.

• Equilibration and Baseline Recording:

  • Allow the preparation to equilibrate for at least 30-60 minutes, with continuous washing with fresh Krebs-Ringer solution.

  • Apply a resting tension to the muscle (e.g., 1-2 g).

  • Stimulate the phrenic nerve with supramaximal square-wave pulses of short duration (e.g., 0.2 ms) at a low frequency (e.g., 0.1 Hz).[4]

  • Record the isometric twitch contractions until a stable baseline is achieved.

• Application of Fluorocurarine Chloride:

  • Add Fluorocurarine chloride to the organ bath in a cumulative manner to achieve the desired final concentrations.

  • Allow the preparation to stabilize at each concentration for a set period (e.g., 15-20 minutes) or until a steady-state block is achieved.

  • Record the twitch height at each concentration.

• Data Analysis:

  • Express the twitch height at each drug concentration as a percentage of the initial baseline twitch height.

  • Plot the percentage of inhibition against the logarithm of the Fluorocurarine chloride concentration to generate a dose-response curve.

  • Calculate the IC50 value from the dose-response curve.

Figure 2. Experimental workflow for assessing neuromuscular blockade.

Protocol 2: Electrophysiological Recording of End-Plate Potentials (EPPs)

This protocol outlines the intracellular recording of EPPs to investigate the effect of Fluorocurarine chloride on neuromuscular transmission at the single-cell level. This is a more advanced technique to confirm the post-synaptic site of action.

Materials:

• Isolated muscle preparation (e.g., frog sartorius or mouse triangularis sterni)

• Physiological saline solution appropriate for the species

• Fluorocurarine chloride stock solution

• Microdissection tools

• Intracellular recording setup (microelectrode puller, micromanipulators, amplifier, oscilloscope, data acquisition system)

• Glass microelectrodes (filled with 3 M KCl)

• Stimulating electrodes

Procedure:

• Preparation and Mounting:

  • Dissect the muscle with its motor nerve and mount it in a recording chamber perfused with physiological saline.

  • Pin the muscle to the bottom of the chamber to prevent movement.

• Locating the Neuromuscular Junction:

  • Stimulate the motor nerve and observe for muscle twitches to confirm nerve viability.

  • To record EPPs without muscle action potentials, the preparation can be pre-treated with a low concentration of a neuromuscular blocking agent (like a higher concentration of Fluorocurarine chloride or d-tubocurarine) to bring the EPP amplitude below the threshold for firing an action potential.

• Intracellular Recording:

  • Carefully advance a glass microelectrode into a muscle fiber near the end-plate region. A stable resting membrane potential should be recorded.

  • Stimulate the motor nerve and record the resulting EPPs.

• Application of Fluorocurarine Chloride:

  • After recording baseline EPPs, perfuse the chamber with a known concentration of Fluorocurarine chloride.

  • Record the EPPs in the presence of the drug. A competitive antagonist is expected to reduce the amplitude of the EPPs without affecting the quantal content (the number of acetylcholine vesicles released).

• Data Analysis:

  • Measure the amplitude of the EPPs before and after the application of Fluorocurarine chloride.

  • Compare the mean EPP amplitudes to quantify the inhibitory effect of the drug.

Safety Precautions

Fluorocurarine chloride is a potent neuromuscular blocking agent. Handle with appropriate personal protective equipment (gloves, lab coat, safety glasses). Avoid inhalation, ingestion, and contact with skin and eyes. In case of exposure, seek immediate medical attention. Refer to the Safety Data Sheet (SDS) for detailed information.

References

• 1. m.youtube.com [m.youtube.com]
• 2. partone.litfl.com [partone.litfl.com]
• 3. Neuromuscular block - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stimulus frequency and dose-respone curve to d-tubocurarine in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microdialysis Studies Using Fluorocurarine Chloride to Investigate Neurotransmitter Release

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride is a semi-synthetic alkaloid known for its activity as a short-acting, selective sympathetic ganglioblocker and its weak antagonist activity at the nicotinic acetylcholine receptor (nAChR) at the neuromuscular junction. As a non-depolarizing neuromuscular blocker, it competitively inhibits nAChRs.[1] This property makes it a valuable tool for investigating the role of nicotinic cholinergic signaling in the central nervous system. This document provides detailed application notes and protocols for the use of Fluorocurarine chloride in in vivo microdialysis studies to explore its effects on the release of key neurotransmitters, including acetylcholine (ACh), dopamine (DA), serotonin (5-HT), and glutamate (Glu).

In vivo microdialysis is a widely used technique to monitor the levels of chemical compounds in the extracellular space of living tissues over time.[2][3] It involves the implantation of a microdialysis probe into a specific brain region, allowing for the continuous sampling of neurotransmitters and other molecules from the interstitial fluid.[4] The collected samples, known as dialysates, can then be analyzed using highly sensitive techniques like High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).[3]

Mechanism of Action: Nicotinic Acetylcholine Receptor Antagonism

Fluorocurarine chloride, as a nicotinic antagonist, is expected to modulate neurotransmitter release by blocking the action of endogenous acetylcholine at presynaptic nAChRs. These receptors are ligand-gated ion channels that, upon activation by acetylcholine, allow the influx of cations, primarily Ca²⁺ and Na⁺. The resulting depolarization and increase in intracellular calcium concentration trigger the release of various neurotransmitters. By blocking these receptors, Fluorocurarine chloride is hypothesized to reduce the baseline release of neurotransmitters that are under the modulatory control of nicotinic cholinergic inputs.

Data Presentation: Expected Effects of Fluorocurarine Chloride on Basal Neurotransmitter Release

The following tables summarize the hypothetical quantitative effects of Fluorocurarine chloride on the basal extracellular levels of various neurotransmitters in different brain regions. These expected outcomes are based on published studies using other nAChR antagonists, such as mecamylamine, as direct microdialysis data for Fluorocurarine chloride is not yet available. The data is presented as a percentage change from the baseline (pre-infusion) levels of the neurotransmitter.

Table 1: Expected Effect of Fluorocurarine Chloride on Basal Acetylcholine Release

Brain Region	Fluorocurarine Chloride Concentration (in perfusate)	Expected Change in Basal ACh Release (%)	Reference (based on similar nAChR antagonists)
Hippocampus	10 µM	-15% to -25%	Hypothetical, based on the principle of autoreceptor antagonism
Prefrontal Cortex	10 µM	-10% to -20%	Hypothetical, based on the principle of autoreceptor antagonism
Striatum	10 µM	-20% to -30%	Hypothetical, based on the principle of autoreceptor antagonism

Table 2: Expected Effect of Fluorocurarine Chloride on Basal Dopamine Release

Brain Region	Fluorocurarine Chloride Concentration (in perfusate)	Expected Change in Basal DA Release (%)	Reference (based on similar nAChR antagonists)
Nucleus Accumbens	100 µM	No significant change	[5]
Striatum	100 µM	No significant change	[5]
Ventral Tegmental Area	100 µM	No significant change	[5]

Table 3: Expected Effect of Fluorocurarine Chloride on Basal Serotonin Release

Brain Region	Fluorocurarine Chloride Concentration (in perfusate)	Expected Change in Basal 5-HT Release (%)	Reference (based on similar nAChR antagonists)
Hippocampus	10 µM	-10% to -20%	Hypothetical, based on the known modulatory role of nAChRs on 5-HT release
Prefrontal Cortex	10 µM	-15% to -25%	Hypothetical, based on the known modulatory role of nAChRs on 5-HT release
Dorsal Raphe Nucleus	10 µM	-20% to -30%	Hypothetical, based on the known modulatory role of nAChRs on 5-HT release

Table 4: Expected Effect of Fluorocurarine Chloride on Basal Glutamate Release

Brain Region	Fluorocurarine Chloride Concentration (in perfusate)	Expected Change in Basal Glu Release (%)	Reference (based on similar nAChR antagonists)
Ventral Tegmental Area	100 µM	No significant change	[5]
Hippocampus	100 µM	No significant change	[5]
Prefrontal Cortex	100 µM	No significant change	[5]

Experimental Protocols

Protocol 1: In Vivo Microdialysis Procedure in Rats

This protocol outlines the steps for conducting an in vivo microdialysis experiment in rats to assess the effect of Fluorocurarine chloride on neurotransmitter release.

1. Materials and Reagents:

• Male Sprague-Dawley rats (250-300 g)

• Fluorocurarine chloride

• Microdialysis probes (e.g., CMA 12, 2 mm membrane)

• Guide cannula (CMA)

• Stereotaxic apparatus

• Anesthesia (e.g., isoflurane)

• Surgical tools

• Dental cement

• Microinfusion pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• HPLC-ECD system

2. Preparation of Artificial Cerebrospinal Fluid (aCSF): A common recipe for aCSF is as follows (in mM): 147 NaCl, 2.7 KCl, 1.2 CaCl₂, and 1.2 MgCl₂.[2][6][7][8][9] The solution should be prepared with ultrapure water, filtered, and adjusted to a pH of 7.4.

3. Surgical Implantation of the Guide Cannula:

• Anesthetize the rat using isoflurane and place it in the stereotaxic frame.[10]

• Make a midline incision on the scalp to expose the skull.

• Drill a small hole in the skull over the target brain region (e.g., hippocampus, prefrontal cortex, or striatum) at the appropriate stereotaxic coordinates.

• Slowly lower the guide cannula to the desired depth.

• Secure the guide cannula to the skull using dental cement.

• Insert a dummy cannula to keep the guide patent.

• Allow the animal to recover for at least 48 hours post-surgery.[11]

4. Microdialysis Experiment:

• Gently restrain the recovered rat and replace the dummy cannula with the microdialysis probe.[12]

• Connect the probe inlet to the microinfusion pump and the outlet to the fraction collector.

• Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 µL/min).[13]

• Allow for a stabilization period of at least 2 hours to obtain a stable baseline of neurotransmitter levels.

• Collect baseline dialysate samples every 20 minutes for at least one hour.

• Switch the perfusion medium to aCSF containing the desired concentration of Fluorocurarine chloride (e.g., 10 µM or 100 µM).

• Continue collecting dialysate samples for the desired duration of the drug infusion.

• At the end of the experiment, perfuse with a high-potassium aCSF to confirm neuronal dependency of the release.

• Euthanize the animal and perfuse with saline followed by formalin to fix the brain tissue for histological verification of the probe placement.

5. Sample Analysis:

• Analyze the collected dialysate samples for neurotransmitter content using an appropriate analytical technique, such as HPLC-ECD for monoamines and acetylcholine, or HPLC with fluorescence detection for amino acids.[3][14][15]

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways and the experimental workflow described in this application note.

References

• 1. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alzet.com [alzet.com]
• 3. The High-Precision Liquid Chromatography with Electrochemical Detection (HPLC-ECD) for Monoamines Neurotransmitters and Their Metabolites: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vivo Brain Microdialysis of Monoamines | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. es.scribd.com [es.scribd.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Preparation of Recording ACSF (artificial cerebrospinal fluid) for slice electrophysiology [protocols.io]
• 9. jpp.krakow.pl [jpp.krakow.pl]
• 10. Microdialysis guide cannula implantation surgery [protocols.io]
• 11. conductscience.com [conductscience.com]
• 12. researchgate.net [researchgate.net]
• 13. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Detection and Quantification of Neurotransmitters in Dialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Fluorescent Labeling of Fluorocurarine Chloride for Imaging Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorocurarine chloride is a potent competitive antagonist of the nicotinic acetylcholine receptor (nAChR), playing a crucial role in research related to neuromuscular transmission and synaptic function.[1] The ability to visualize the localization and dynamics of Fluorocurarine chloride in biological systems is of significant interest for understanding its mechanism of action and for the development of novel therapeutics targeting the nAChR. This document provides detailed application notes and a hypothetical protocol for the fluorescent labeling of Fluorocurarine chloride, enabling its use in advanced imaging studies.

The chemical structure of Fluorocurarine chloride possesses a carbaldehyde group, which serves as a prime target for covalent modification with a fluorescent probe.[2][3][4] The proposed method utilizes the specific reaction between an aldehyde and a fluorescent hydrazide to form a stable hydrazone bond, ensuring a site-specific and robustly labeled final product.[5][6][7] This fluorescently labeled Fluorocurarine chloride can be employed as a powerful tool for high-resolution imaging of nAChRs in various experimental models, including cell cultures and tissue preparations.

Data Presentation

Table 1: Spectral Properties of Selected Fluorescent Hydrazide Dyes

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Molar Extinction Coefficient (cm⁻¹M⁻¹)
Alexa Fluor 488 Hydrazide	495	519	0.92	71,000
DyLight 550 Hydrazide	562	576	0.70	150,000
Alexa Fluor 594 Hydrazide	590	617	0.66	92,000
DyLight 650 Hydrazide	652	672	0.50	250,000

Note: Spectral properties can vary slightly depending on the solvent and conjugation state.[8][9][10]

Table 2: Hypothetical Properties of Fluorescently Labeled Fluorocurarine Chloride

Property	Description
Labeled Compound	Fluorocurarine-Fluorophore Conjugate
Linkage Type	Hydrazone bond
Labeling Site	Carbaldehyde group on Fluorocurarine chloride
Purity (Post-HPLC)	>95%
Storage Conditions	-20°C in a desiccated, light-protected environment
Proposed Application	High-resolution fluorescence microscopy of nicotinic acetylcholine receptors

Experimental Protocols

This section outlines a detailed protocol for the fluorescent labeling of Fluorocurarine chloride with a hydrazide-containing fluorescent dye.

Materials and Reagents

• Fluorocurarine chloride

• Fluorescent Hydrazide Dye (e.g., Alexa Fluor 488 Hydrazide)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5

• Purification: High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Spectrophotometer (for determining concentration and degree of labeling)

• Lyophilizer

Experimental Workflow

Figure 1: Proposed experimental workflow for fluorescent labeling.

Detailed Protocol

• Preparation of Reactants:

  • Dissolve Fluorocurarine chloride in the reaction buffer (0.1 M Sodium Acetate, pH 5.5) to a final concentration of 1-5 mg/mL.

  • Prepare a 10 mM stock solution of the fluorescent hydrazide dye in anhydrous DMF or DMSO. This should be done immediately before use.

• Labeling Reaction:

  • Add a 5 to 10-fold molar excess of the fluorescent hydrazide stock solution to the Fluorocurarine chloride solution.

  • Vortex the mixture gently and incubate at room temperature for 2-4 hours in the dark. The reaction progress can be monitored by thin-layer chromatography (TLC) or HPLC.

• Purification of the Conjugate:

  • Following incubation, purify the reaction mixture using reverse-phase HPLC with a C18 column.

  • Use a gradient of Mobile Phase A and Mobile Phase B to separate the fluorescently labeled Fluorocurarine chloride from unreacted dye and starting material. For example, a linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

  • Monitor the elution profile using both UV-Vis absorbance (at the absorbance maximum of the dye and Fluorocurarine) and fluorescence detection.

  • Collect the fractions corresponding to the fluorescently labeled product.[11][12]

• Characterization and Storage:

  • Confirm the identity of the purified product using mass spectrometry.

  • Determine the concentration of the labeled Fluorocurarine chloride and the degree of labeling (DOL) using spectrophotometry. The DOL can be calculated from the absorbance of the fluorophore and the Fluorocurarine chloride.

  • Lyophilize the purified fractions to obtain a stable powder.

  • Store the final product at -20°C, protected from light and moisture.

Signaling Pathway and Mechanism of Action

Fluorocurarine chloride acts as a competitive antagonist at the nicotinic acetylcholine receptor (nAChR), primarily at the neuromuscular junction.[1]

Figure 2: Mechanism of action of fluorescent Fluorocurarine.

In the absence of the antagonist, acetylcholine released from the presynaptic terminal binds to nAChRs on the postsynaptic membrane, causing the associated ion channel to open.[13] This leads to an influx of sodium ions, depolarization of the muscle fiber membrane, and subsequent muscle contraction. Fluorescently labeled Fluorocurarine chloride, when introduced, will bind to the same site on the nAChR as acetylcholine but will not activate the receptor. By competitively inhibiting the binding of acetylcholine, it prevents the opening of the ion channel, leading to a lack of depolarization and muscle relaxation. The attached fluorophore allows for the direct visualization of the receptor-antagonist interaction.

References

• 1. chem.uci.edu [chem.uci.edu]
• 2. Unusual pharmacology of (+)-tubocurarine with rat neuronal nicotinic acetylcholine receptors containing beta 4 subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. biotium.com [biotium.com]
• 5. interchim.fr [interchim.fr]
• 6. DyLight conjugated secondary antibodies | Abcam [abcam.com]
• 7. Alexa Fluor - Wikipedia [en.wikipedia.org]
• 8. leinco.com [leinco.com]
• 9. Invitrogen™ Alexa Fluor™ 488 Hydrazide | Fisher Scientific [fishersci.ca]
• 10. agilent.com [agilent.com]
• 11. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 12. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. [Mechanism of action of tubocurarine on nicotinic cholinoreceptors of neurons of the sympathetic ganglia of rats] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming Fluorocurarine chloride solubility issues in physiological buffers

Welcome to the technical support center for Fluorocurarine chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming solubility challenges and to offer clear protocols for its use in experiments.

Troubleshooting Guide: Overcoming Solubility Issues

Researchers may encounter difficulties in dissolving Fluorocurarine chloride in physiological buffers, which can impact experimental outcomes. This guide provides a structured approach to addressing these challenges.

Q1: I'm observing precipitation when diluting my Fluorocurarine chloride stock solution into a physiological buffer (e.g., PBS). What steps can I take to resolve this?

A1: Precipitation upon dilution into an aqueous buffer is a common issue for compounds prepared in a high-concentration organic stock solution. Here are several strategies to mitigate this problem:

• Optimize Stock Solution Concentration: Prepare a lower concentration stock solution in your organic solvent (e.g., DMSO). While this may require adding a larger volume to your assay, it can prevent the compound from crashing out of solution upon dilution.

• Utilize a Co-solvent: Employing a co-solvent can enhance the solubility of Fluorocurarine chloride in aqueous solutions. Consider preparing your stock solution in a mixture of an organic solvent and a less non-polar solvent that is miscible with water, such as ethanol or polyethylene glycol (PEG).

• pH Adjustment: The solubility of alkaloids like Fluorocurarine chloride can be pH-dependent. Experiment with slightly adjusting the pH of your physiological buffer. Given its chemical nature, solubility might be enhanced in a slightly acidic environment. However, ensure the final pH is compatible with your experimental system.

• Sonication: After diluting the stock solution into the buffer, use a bath sonicator to provide energy that can help break down small precipitates and facilitate dissolution.

• Gentle Warming: Gently warming the solution in a water bath (e.g., to 37°C) can increase the solubility of some compounds. Ensure that the temperature is not high enough to cause degradation of Fluorocurarine chloride or other components of your assay.

• Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions. This gradual decrease in solvent concentration can sometimes prevent precipitation.

Q2: My experimental results are inconsistent. Could this be related to the solubility of Fluorocurarine chloride?

A2: Yes, inconsistent results are a strong indicator of solubility problems. If the compound is not fully dissolved, the actual concentration in your experiment will be lower and more variable than intended.

• Visual Inspection: Always visually inspect your solutions for any signs of precipitation (haziness, cloudiness, or visible particles) before and during your experiment.

• Solubility Testing: Before conducting your main experiment, perform a preliminary solubility test in your specific physiological buffer. Prepare a dilution series and visually inspect for the highest concentration that remains in solution.

• Use of Surfactants: In some in vitro assays, a very low concentration of a non-ionic surfactant (e.g., Tween® 20 or Pluronic® F-68) can help maintain the solubility of hydrophobic compounds. However, you must first verify that the surfactant does not interfere with your experimental model.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Fluorocurarine chloride?

A1: Based on available data, Dimethyl Sulfoxide (DMSO) and Methanol are suitable solvents for preparing stock solutions.[1] It is described as slightly soluble in these solvents, so it is advisable to start with a modest concentration and visually confirm complete dissolution.

Q2: What is the known solubility of Fluorocurarine chloride in aqueous solutions?

A2: Specific quantitative solubility data in physiological buffers is limited. It is described as "soluble" in water by one supplier and "slightly soluble" by another.[1] This suggests that its solubility may be limited and dependent on the specific conditions. It is highly recommended to experimentally determine the solubility in your specific buffer system.

Q3: How should I store Fluorocurarine chloride solutions?

A3: For long-term storage, it is recommended to store Fluorocurarine chloride as a lyophilized powder at -20°C in a desiccated environment.[2] Stock solutions prepared in an organic solvent should be aliquoted to avoid multiple freeze-thaw cycles and stored at -20°C.[2] Aqueous solutions are generally less stable and should be prepared fresh for each experiment.

Data Presentation

Table 1: Physicochemical Properties of Fluorocurarine Chloride

Property	Value	Reference
Molecular Formula	C₂₀H₂₃ClN₂O	[3]
Molecular Weight	342.86 g/mol	[3]
Appearance	Light brown powder	[4]
Melting Point	265-267 °C (decomposes)	[1]
Solubility	DMSO (Slightly), Methanol (Slightly), Water (Slightly)	[1]
Storage	-20°C (lyophilized)	[2]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

• Calculate the required mass:

  • Molecular Weight of Fluorocurarine chloride = 342.86 g/mol

  • For 1 mL of a 10 mM solution, you will need: 0.010 mol/L * 0.001 L * 342.86 g/mol = 0.0034286 g = 3.43 mg.

• Weigh the compound: Carefully weigh 3.43 mg of Fluorocurarine chloride powder using an analytical balance.

• Dissolve in DMSO: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of high-purity DMSO.

• Ensure complete dissolution: Vortex the tube for 1-2 minutes until the powder is completely dissolved. A brief sonication can be used if necessary.

• Storage: Aliquot the stock solution into smaller volumes and store at -20°C.

General Protocol for a Neuromuscular Junction (NMJ) Blocking Assay (In Vitro)

This protocol provides a general framework. Specific cell types, concentrations, and incubation times should be optimized for your particular experimental setup.

• Cell Culture: Plate motor neurons and myotubes in a suitable co-culture system to allow for the formation of neuromuscular junctions.

• Preparation of Working Solutions:

  • Thaw an aliquot of your Fluorocurarine chloride stock solution.

  • Prepare a series of dilutions in your physiological buffer (e.g., Tyrode's solution or Krebs-Ringer buffer) to achieve the desired final concentrations for the assay. Remember to add the stock solution to the buffer with gentle mixing to avoid precipitation.

• Treatment:

  • Remove the culture medium from the NMJ co-cultures.

  • Wash the cells gently with the physiological buffer.

  • Add the prepared Fluorocurarine chloride working solutions to the cells. Include a vehicle control (buffer with the same final concentration of the solvent used for the stock solution, e.g., 0.1% DMSO).

• Incubation: Incubate the cells with the compound for a predetermined period to allow for receptor binding.

• Assessment of NMJ Function:

  • Stimulate the motor neurons (e.g., electrically or with a chemical agonist like acetylcholine).

  • Measure the response of the myotubes, which could be muscle contraction (visualized by microscopy) or changes in intracellular calcium levels (using a fluorescent calcium indicator).

• Data Analysis: Quantify the inhibitory effect of Fluorocurarine chloride by comparing the response in the treated wells to the vehicle control.

Visualizations

Caption: A troubleshooting workflow for addressing precipitation issues.

Caption: Mechanism of action of Fluorocurarine chloride at the neuromuscular junction.

Caption: A typical experimental workflow for an in vitro NMJ blocking assay.

References

• 1. FLUOROCURARINE CHLORIDE CAS#: 22273-09-2 [m.chemicalbook.com]
• 2. adooq.com [adooq.com]
• 3. scbt.com [scbt.com]
• 4. Fluorocurarine chloride () for sale [vulcanchem.com]

Technical Support Center: Troubleshooting Fluorocurarine Chloride Interference with Fluorescent Dyes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential interference issues when using Fluorocurarine chloride in experiments involving fluorescent dyes.

Frequently Asked Questions (FAQs)

Q1: What is Fluorocurarine chloride and why is it used in my experiments?

Fluorocurarine chloride is a non-depolarizing neuromuscular blocking agent.[1][2] It is an alkaloid derived from the plant Vinca erecta.[3] In research, it is primarily used to block nicotinic acetylcholine receptors at the neuromuscular junction, thereby inducing muscle relaxation.[1][3] This is often necessary in experiments involving live imaging of neuromuscular junctions or calcium imaging in muscle cells to prevent movement artifacts.

Q2: Can Fluorocurarine chloride interfere with my fluorescent dyes?

Yes, it is possible. Fluorocurarine chloride, as a complex alkaloid, has the potential to interfere with the fluorescence of commonly used dyes. Some related curare alkaloids are known to possess inherent fluorescent properties, which can contribute to background signal.[4][5][6] Additionally, its chemical structure, which includes tertiary amine groups, can lead to quenching of certain fluorophores.

Q3: What are the primary mechanisms of interference?

There are two main potential mechanisms of interference:

• Spectral Overlap: Fluorocurarine chloride may have its own absorption and emission spectra that could overlap with the spectra of your fluorescent dye. This can lead to increased background noise or bleed-through between fluorescence channels.

• Fluorescence Quenching: The tertiary amine components in the structure of Fluorocurarine chloride can act as electron donors, leading to dynamic (collisional) quenching of some fluorescent dyes.[4][7][8][9] This results in a decrease in the fluorescence intensity of your dye.

Q4: Which fluorescent dyes are most likely to be affected?

While specific data for Fluorocurarine chloride is limited, dyes that are sensitive to quenching by electron-rich compounds, such as some fluorescein (FITC) and rhodamine derivatives, could be affected.[9] The extent of interference will depend on the specific dye, its concentration, and the experimental conditions.

Troubleshooting Guides

Problem 1: High Background Fluorescence

You observe a higher-than-expected background signal in your fluorescence channel after applying Fluorocurarine chloride.

Possible Cause 1: Intrinsic Fluorescence of Fluorocurarine chloride

Some alkaloids similar to Fluorocurarine chloride exhibit intrinsic fluorescence, particularly when excited with UV or blue light.

Solution Workflow:

Caption: Workflow to diagnose and mitigate high background fluorescence.

Experimental Protocol: Control for Intrinsic Fluorescence

• Prepare a control sample: Prepare a sample containing only your buffer and Fluorocurarine chloride at the same concentration used in your experiment.

• Image the control: Using your fluorescence microscope and the same imaging settings (laser power, gain, emission filter) as your main experiment, acquire an image of the control sample.

• Analyze the image: If you observe a significant signal in your channel of interest, this confirms that Fluorocurarine chloride itself is fluorescent under your experimental conditions.

Problem 2: Decreased Fluorescence Signal (Quenching)

You notice a significant drop in the fluorescence intensity of your dye after the application of Fluorocurarine chloride.

Possible Cause: Fluorescence Quenching

The chemical structure of Fluorocurarine chloride may be causing quenching of your fluorescent dye.

Troubleshooting Steps:

• Confirm Quenching:

  • Prepare two samples: one with your fluorescent dye and one with your fluorescent dye plus Fluorocurarine chloride.

  • Measure the fluorescence intensity of both samples using a fluorometer or by quantifying the mean fluorescence intensity from microscope images. A significant decrease in the sample containing Fluorocurarine chloride indicates quenching.

• Mitigation Strategies:

  • Decrease Fluorocurarine chloride Concentration: Titrate the concentration of Fluorocurarine chloride to the lowest effective dose that still achieves the desired neuromuscular blockade. This will reduce the concentration of the quenching agent.

  • Choose a Quench-Resistant Dye: If possible, switch to a fluorescent dye that is known to be more resistant to quenching. Dyes with longer emission wavelengths (in the red or far-red spectrum) are sometimes less susceptible to quenching by endogenous compounds.[10]

  • Alternative Neuromuscular Blocker: Consider using an alternative neuromuscular blocking agent with a different chemical structure that is less likely to cause quenching.

Logical Relationship for Quenching Troubleshooting:

Caption: Decision tree for addressing decreased fluorescence signal.

Problem 3: Spectral Bleed-through

You are performing multi-color imaging and observe signal from one channel appearing in another after adding Fluorocurarine chloride.

Possible Cause: Spectral Overlap

The emission spectrum of Fluorocurarine chloride may overlap with the emission spectrum of one of your dyes, or its absorption spectrum may overlap with the excitation of another dye, leading to cross-excitation.

Mitigation Workflow:

Caption: Workflow for mitigating spectral bleed-through.

Data Summary Tables

Table 1: Hypothetical Spectral Properties of Fluorocurarine chloride and Common Dyes

Compound	Excitation Max (nm)	Emission Max (nm)	Potential for Overlap
Fluorocurarine chloride (Hypothetical)	~280, ~340	~450	Potential overlap with blue dyes (e.g., DAPI) and cross-excitation of green dyes.
FITC (Fluorescein)	495	525	Low probability of direct emission overlap, but potential for quenching.
TRITC (Rhodamine)	557	576	Low probability of direct emission overlap, but potential for quenching.
Cy3	550	570	Low probability of direct emission overlap, but potential for quenching.
Cy5	650	670	Very low probability of spectral overlap or quenching.

Table 2: Alternative Neuromuscular Blockers for Fluorescence Experiments

Blocker	Class	Potential Advantages for Imaging
d-Tubocurarine	Benzylisoquinoline	Well-characterized, but also has a complex structure that may have some intrinsic fluorescence.[11][12][13]
Vecuronium	Aminosteroid	Different chemical structure, may have lower intrinsic fluorescence.[14][15]
Rocuronium	Aminosteroid	Rapid onset, different chemical structure.[10][14]
Atracurium	Benzylisoquinolinium	Spontaneous degradation (Hofmann elimination), may be less persistent in the sample.[10][15]

Key Experimental Protocols

Protocol 1: Imaging the Neuromuscular Junction (NMJ)

This protocol is adapted for visualizing the pre- and post-synaptic components of the NMJ.

• Sample Preparation: Dissect the muscle of interest (e.g., mouse sternomastoid) and pin it in a dissecting dish containing oxygenated Ringer's solution.

• Post-synaptic Staining: Incubate the muscle with a fluorescently-labeled α-bungarotoxin (e.g., Alexa Fluor 594 conjugate) to label acetylcholine receptors (AChRs) for 30-60 minutes.

• Washing: Wash the muscle thoroughly with Ringer's solution to remove unbound toxin.

• Pre-synaptic Staining: Use a vital dye that labels nerve terminals (e.g., 4-Di-2-ASP) or use transgenic animals expressing a fluorescent protein in motor neurons.[16]

• Neuromuscular Blockade: Add Fluorocurarine chloride to the bathing solution at the desired concentration to inhibit muscle contraction.

• Imaging: Mount the muscle for imaging on a confocal or two-photon microscope. Acquire images of the pre- and post-synaptic signals.

• Controls: Image a preparation treated with Fluorocurarine chloride alone to assess its intrinsic fluorescence. Image a fully stained preparation before and after the addition of Fluorocurarine chloride to assess for quenching.

Protocol 2: Calcium Imaging in Primary Muscle Cells

This protocol describes the measurement of intracellular calcium transients in cultured muscle cells.

• Cell Culture: Plate primary myoblasts on glass-bottom dishes and differentiate them into myotubes.

• Dye Loading: Incubate the myotubes with a calcium indicator dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions.[17]

• Washing: Gently wash the cells with a physiological saline solution to remove excess dye.

• Baseline Imaging: Acquire baseline fluorescence images before stimulation.

• Neuromuscular Blockade: Add Fluorocurarine chloride to the imaging medium and incubate for a sufficient time to achieve blockade.

• Stimulation and Imaging: Stimulate the cells (e.g., with a high concentration of potassium chloride or an agonist) and acquire a time-series of fluorescence images to record calcium transients.

• Analysis: Analyze the change in fluorescence intensity over time to quantify the calcium response. Compare the response in the presence and absence of Fluorocurarine chloride to check for interference.

Signaling Pathway: Neuromuscular Junction Transmission

Caption: Simplified signaling pathway at the neuromuscular junction and the point of action of Fluorocurarine chloride.

References

• 1. Neuromuscular-blocking drug - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. jove.com [jove.com]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. researchgate.net [researchgate.net]
• 6. Curare Alkaloids: Constituents of a Matis Dart Poison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Visualizing the Live Drosophila Glial-neuromuscular Junction with Fluorescent Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. Methods for studying vinca alkaloid interactions with tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuromuscular Blocking Agents - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Tubocurarine | C37H41N2O6+ | CID 6000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Human Metabolome Database: Showing metabocard for Tubocurarine (HMDB0015330) [hmdb.ca]
• 13. Tubocurarine chloride - Wikipedia [en.wikipedia.org]
• 14. m.youtube.com [m.youtube.com]
• 15. static1.squarespace.com [static1.squarespace.com]
• 16. Imaging neuromuscular junctions by confocal fluorescence microscopy: individual endplates seen in whole muscles with vital intracellular staining of the nerve terminals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Visualization of Ca2+ Signaling During Embryonic Skeletal Muscle Formation in Vertebrates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Photobleaching of Fluorescently-Tagged Fluorocurarine Chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for managing photobleaching of fluorescently-tagged Fluorocurarine chloride during imaging experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the use of fluorescently-tagged Fluorocurarine chloride, focusing on signal loss and photobleaching.

Q1: My fluorescent signal is fading rapidly during imaging. What is happening?

A1: You are likely experiencing photobleaching, the irreversible photochemical destruction of a fluorophore upon exposure to excitation light.[1][2] When a fluorescent molecule (the "tag" on your Fluorocurarine chloride) is excited, it can enter a long-lived "triplet state." In this state, it is more likely to react with molecular oxygen, leading to permanent damage that prevents it from fluorescing again.[2] This is a common issue in fluorescence microscopy, especially during time-lapse imaging.[1]

Q2: I am observing high background fluorescence, which is obscuring my signal. What can I do?

A2: High background can be caused by several factors:

• Excess unbound ligand: The fluorescently-tagged Fluorocurarine chloride in the solution around your cells is creating a diffuse fluorescent haze.

• Solution: Reduce the concentration of the fluorescent ligand to the 30-100 nM range. You can also perform a brief, gentle wash step (e.g., 10 minutes) after labeling to remove excess unbound ligand from the solution.[3]

• Non-specific binding: The tagged ligand may be binding to dead cells or other cellular components non-specifically.

• Solution: Use healthy, sub-confluent cell cultures, as confluent cultures have more dead cells.[3] Ensure your buffer conditions (e.g., pH) are optimal and that cells have not been inadvertently fixed or permeabilized, which can increase non-specific binding.[3]

• Autofluorescence: The cells or the culture medium itself may be naturally fluorescent at your imaging wavelengths.

• Solution: Image a control sample of unlabeled cells under the same conditions to assess the level of autofluorescence. If it is significant, you may need to use a fluorophore with a longer wavelength (e.g., a red or far-red dye) to avoid the spectral region of most cellular autofluorescence.

Q3: I see no fluorescent signal, or the signal is extremely weak.

A3: This issue can stem from several sources:

• Incorrect microscope settings: The excitation and emission filters on the microscope may not match the spectral properties of your chosen fluorophore.

• Solution: Consult the technical datasheet for your fluorescent tag to find the optimal excitation and emission wavelengths and ensure the correct filter sets are in place.[3]

• Low receptor expression: The cells may not be expressing a sufficient number of nicotinic acetylcholine receptors (nAChRs) for the signal to be detectable.

• Solution: Confirm receptor expression using an alternative method, such as an antibody-based assay on fixed and permeabilized cells.[3]

• Degraded fluorescent ligand: The fluorescent tag may have degraded due to improper storage or handling.

• Solution: Store fluorescent reagents protected from light and at the recommended temperature (often -20°C).[4] Aliquot stocks to avoid repeated freeze-thaw cycles.[4]

• Photobleaching has already occurred: The sample may have been inadvertently exposed to excessive light before you started imaging.

• Solution: Protect the sample from ambient light at all stages of preparation and imaging. Use the lowest possible light intensity when focusing on the sample.[5]

Q4: How can I proactively minimize photobleaching in my experiments?

A4: There are four primary strategies to reduce photobleaching:[5]

• Optimize Imaging Parameters: Reduce the intensity of the excitation light by using neutral density filters or lowering the laser power.[5] Use the shortest possible exposure time that still provides a good signal-to-noise ratio.[6] Avoid continuous illumination by using shutters that only open the light path during image acquisition.[7]

• Choose a Photostable Fluorophore: Newer generations of fluorescent dyes (e.g., Alexa Fluor™ or Cyanine dyes) are engineered to be more resistant to photobleaching than older dyes like FITC.[5][8]

• Use Antifade Reagents: Add an antifade reagent to your imaging medium. These chemicals, often reactive oxygen species scavengers, help protect the fluorophore from photochemical damage.[9]

• Limit Sample Exposure to Light: Keep your samples in the dark whenever possible, including during incubation and transport to the microscope. Turn off the microscope's light source between image acquisitions.[5]

Data Presentation: Comparison of Antifade Reagents

For live-cell imaging, it is crucial to use antifade reagents that are non-toxic. Commercial solutions are often optimized for cell viability.

Reagent Type	Common Examples	Mechanism of Action (Proposed)	Suitability	Key Considerations
Commercial Live-Cell Reagents	ProLong™ Live, VectaCell™ Trolox, OxyFluor™	Oxygen scavenging systems, antioxidants.[10]	Live Cells	Ready-to-use formulations, tested for low cytotoxicity.[4]
Antioxidants	Trolox (a Vitamin E analog)	Antioxidant, triplet state quencher.	Live Cells	Cell-permeable. Works via a redox mechanism with its oxidized form.
Enzyme-Based Oxygen Scavengers	Glucose Oxidase/Catalase (GOC)	Enzymatically removes dissolved oxygen.	Live & Fixed Cells	Can affect cellular metabolism. Requires glucose in the medium.
Small Molecule Quenchers	n-Propyl gallate (NPG), DABCO	Reactive oxygen species scavengers.[9]	Primarily Fixed Cells (can be used for live cells with caution)	Can have biological effects; NPG and DABCO have been reported to have anti-apoptotic properties which could interfere with experiments.[9]

Experimental Protocols

Protocol for Live-Cell Labeling and Imaging to Minimize Photobleaching

This protocol outlines the key steps for labeling live cells with fluorescently-tagged Fluorocurarine chloride and imaging them while minimizing signal loss.

• Cell Preparation:

  • Plate cells on glass-bottom dishes or chamber slides suitable for high-resolution microscopy.

  • Grow cells to a healthy, sub-confluent state (70-80% confluency).

• Reagent Preparation:

  • Prepare a stock solution of the fluorescently-tagged Fluorocurarine chloride in an appropriate solvent (e.g., DMSO). Store aliquots at -20°C, protected from light.

  • Prepare your live-cell imaging buffer (e.g., HBSS or a phenol red-free medium).

  • If using an antifade reagent, prepare it according to the manufacturer's instructions. For example, ProLong™ Live Antifade Reagent is typically supplied as a 100X solution to be added to the imaging medium.[4]

• Labeling Procedure:

  • Warm the imaging buffer and antifade reagent to 37°C.

  • Wash the cells gently twice with the pre-warmed imaging buffer.

  • Dilute the fluorescently-tagged Fluorocurarine chloride stock to the desired final concentration (e.g., 50-100 nM) in the imaging buffer. If using an antifade reagent, add it to this medium.

  • Replace the buffer on the cells with the labeling medium.

  • Incubate the cells for the required time to achieve receptor binding, typically 15-30 minutes at 37°C, protected from light.

• Imaging Procedure:

  • Microscope Setup: Turn on the microscope and camera, but keep the fluorescence light source shuttered. Select the correct filter cube/laser lines for your fluorophore.

  • Find Cells: Use transmitted light (e.g., DIC or phase contrast) to locate and focus on the cells. This avoids unnecessary exposure of the fluorophore to the excitation light.

  • Optimize Acquisition Settings:

    • Light Intensity: Set the excitation light to the lowest possible level that gives a detectable signal. Use a neutral density filter if available.

    • Exposure Time: Use the shortest camera exposure time possible. Increase camera gain or binning if necessary to compensate for short exposure times, rather than increasing light intensity.

    • Time-lapse Imaging: For time-lapse experiments, use the longest possible interval between acquisitions that will still capture the dynamics of your process of interest.

  • Acquire Images: Open the shutter only when acquiring an image. Close it immediately afterward. Acquire a control image of unlabeled cells to assess autofluorescence.

Visualizations

Nicotinic Acetylcholine Receptor (nAChR) Signaling Pathway

Fluorocurarine acts as a competitive antagonist at the nicotinic acetylcholine receptor (nAChR), blocking the binding of acetylcholine (ACh) and preventing downstream signaling.

Caption: nAChR antagonism by Fluorocurarine chloride.

Experimental Workflow for Minimizing Photobleaching

This diagram illustrates the logical flow of an imaging experiment designed to reduce photobleaching.

References

• 1. Photobleaching - Wikipedia [en.wikipedia.org]
• 2. Molecular Expressions Microscopy Primer: Fluorescence - Photobleaching - Interactive Tutorial [micro.magnet.fsu.edu]
• 3. cdn.hellobio.com [cdn.hellobio.com]
• 4. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 5. What strategies can I use to reduce photobleaching in live-cell imaging? | AAT Bioquest [aatbio.com]
• 6. journals.biologists.com [journals.biologists.com]
• 7. Overcoming Photobleaching and Phototoxicity in Imaging [oxinst.com]
• 8. The Ultimate Guide to Fluorescent Dye | AxisPharm [axispharm.com]
• 9. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 10. biocompare.com [biocompare.com]

addressing Fluorocurarine chloride stability in different experimental media

Welcome to the technical support center for Fluorocurarine chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of Fluorocurarine chloride in various experimental media. Here you will find frequently asked questions, troubleshooting guides, and experimental protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is Fluorocurarine chloride and what are its general storage conditions?

Fluorocurarine chloride is a quaternary ammonium alkaloid that functions as a short-acting, selective sympathetic ganglioblocker and a non-depolarizing neuromuscular blocker.[1] It competitively antagonizes nicotinic acetylcholine receptors (nAChRs).[2][3] For optimal stability, it should be handled and stored according to the following guidelines:

Form	Storage Temperature	Shelf Life	Notes
Lyophilized Powder	-20°C	36 months	Keep desiccated and protected from light.
In Solution	-20°C	Up to 1 month	Aliquot to avoid multiple freeze-thaw cycles. Protect from light.

Q2: What are the best solvents for dissolving Fluorocurarine chloride?

Fluorocurarine chloride is soluble in water and methanol. For biological experiments, sterile, nuclease-free water or a buffer appropriate for your experimental system, such as Phosphate-Buffered Saline (PBS) or HEPES-buffered saline, is recommended for preparing stock solutions.

Q3: What factors can affect the stability of Fluorocurarine chloride in my experimental media?

As a quaternary ammonium alkaloid, the stability of Fluorocurarine chloride in solution can be influenced by several factors:

• pH: Quaternary ammonium compounds can be susceptible to degradation in alkaline conditions.[4][5] It is advisable to maintain the pH of the experimental media within a physiological range (typically pH 7.2-7.4) unless the experimental protocol requires otherwise.

• Temperature: Elevated temperatures can accelerate the degradation of many organic molecules, including alkaloids.[4][5] For long-duration experiments at physiological temperatures (e.g., 37°C in an incubator), the stability of the compound in your specific medium should be verified.

• Light: Many alkaloids are photosensitive and can undergo photochemical degradation, such as N-demethylation, upon exposure to light.[6][7] It is crucial to prepare and store solutions of Fluorocurarine chloride protected from light by using amber vials or by wrapping containers in aluminum foil.

• Oxidizing Agents: The presence of oxidizing agents in the experimental media could potentially lead to the degradation of the compound.

Q4: How should I prepare Fluorocurarine chloride solutions for cell culture experiments?

• Allow the lyophilized powder to equilibrate to room temperature before opening the vial to prevent condensation.

• Prepare a concentrated stock solution (e.g., 10 mM) by dissolving the compound in sterile water or an appropriate buffer.

• Sterile-filter the stock solution through a 0.22 µm syringe filter into a sterile, light-protected container.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C for up to one month.

• When ready to use, thaw an aliquot and dilute it to the final working concentration in your pre-warmed cell culture medium immediately before adding it to your cells.

Q5: Is Fluorocurarine chloride stable in common cell culture media like DMEM or RPMI-1640?

Troubleshooting Guides

Issue 1: I am observing inconsistent or diminishing effects of Fluorocurarine chloride in my experiments.

This could be an indication of compound instability in your experimental setup. Follow this troubleshooting workflow to investigate the issue.

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 2: I need to run a long-term experiment (e.g., 48-72 hours). How can I ensure the compound remains active?

For long-term experiments, it is highly recommended to determine the stability of Fluorocurarine chloride in your specific experimental medium under the exact conditions of your experiment.

• Option A (Recommended): Perform a stability study as outlined in the "Experimental Protocols" section below. This will provide quantitative data on the compound's stability over time.

• Option B (Alternative): If a full stability study is not feasible, consider replacing the medium with freshly prepared Fluorocurarine chloride solution at regular intervals (e.g., every 24 hours) to maintain a more consistent concentration.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution

• Materials:

  • Fluorocurarine chloride (lyophilized powder)

  • Sterile, nuclease-free water or DMSO

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated balance and appropriate personal protective equipment (PPE)

• Procedure:

  • Calculate the mass of Fluorocurarine chloride required to make your desired volume of a 10 mM solution (Molecular Weight: 342.87 g/mol ). Mass (mg) = 10 mM * Volume (L) * 342.87 g/mol

  • Weigh the calculated amount of Fluorocurarine chloride powder in a sterile microcentrifuge tube.

  • Add the required volume of sterile water or DMSO to the tube.

  • Vortex briefly until the powder is completely dissolved.

  • Aliquot the stock solution into single-use volumes in sterile, amber vials.

  • Store the aliquots at -20°C.

Protocol 2: Forced Degradation Study to Assess Stability

This protocol provides a framework for a forced degradation study to understand the stability of Fluorocurarine chloride in a specific experimental medium.[8][9][10] This is essential for developing a stability-indicating analytical method, typically using High-Performance Liquid Chromatography (HPLC).

References

• 1. Curare - Wikipedia [en.wikipedia.org]
• 2. derangedphysiology.com [derangedphysiology.com]
• 3. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Alkaline Stability of Quaternary Ammonium Cations for Alkaline Fuel Cell Membranes and Ionic Liquids: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. Photochemical N-demethylation of alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Forced Degradation Studies | Coriolis Pharma [coriolis-pharma.com]
• 9. scispace.com [scispace.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

issues with Fluorocurarine chloride from different chemical suppliers

Welcome to the technical support center for Fluorocurarine chloride. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot issues that may arise from product variability between different chemical suppliers.

Frequently Asked Questions (FAQs)

Q1: We are observing lower-than-expected potency of Fluorocurarine chloride from a new supplier. What could be the cause?

A1: Lower potency can stem from several factors related to product quality. The primary reasons include:

• Purity Issues: The product may have a lower percentage of the active Fluorocurarine chloride molecule than specified.

• Presence of Antagonistic Impurities: Contamination with related alkaloids that have antagonistic or weaker agonistic effects at the nicotinic acetylcholine receptor can reduce the overall potency.

• Degradation: Improper storage or handling can lead to the degradation of the compound. Fluorocurarine chloride is sensitive to light and temperature fluctuations.

• Incorrect Quantification: The concentration of your stock solution may be inaccurate. We recommend verifying the concentration using UV-Vis spectrophotometry at the appropriate wavelength.

Q2: Our lab has noticed significant batch-to-batch variability from the same supplier. How can we mitigate this?

A2: Batch-to-batch variability is a common challenge. To ensure consistent experimental results, we recommend the following:

• Request a Certificate of Analysis (CoA) for each batch: The CoA provides detailed information on the purity and identity of the specific lot you have received.[1][2]

• Perform in-house quality control: Before using a new batch in critical experiments, it is advisable to perform your own quality control checks, such as HPLC-MS, to confirm its purity and identity.

• Purchase larger quantities from a single trusted batch: If possible, purchasing a larger amount from a single, well-characterized batch can ensure consistency over a longer period of your research project.

Q3: What are the common impurities found in Fluorocurarine chloride preparations?

A3: As Fluorocurarine chloride is often derived from natural sources like plants of the Strychnos genus, common impurities can include:

• Related Alkaloids: Other alkaloids from the source plant with similar chemical structures, such as strychnine, brucine, vomicine, and their N-oxides, may be present.[3]

• Residual Solvents: Solvents used in the extraction and purification process (e.g., methanol, ethanol, chloroform, ethyl acetate) may remain in the final product.[4][5] The ICH Q3C guideline provides a list of common residual solvents and their acceptable limits.[6][7][8][9]

• Degradation Products: Improper handling or storage can lead to the formation of degradation products.

Q4: How should I properly store and handle Fluorocurarine chloride?

A4: To ensure the stability and potency of Fluorocurarine chloride:

• Storage: Store the solid powder in a tightly sealed container at 2-8°C, protected from light.[10]

• Reconstitution: For preparing stock solutions, use an appropriate solvent as indicated on the product datasheet. Once dissolved, it is recommended to aliquot the solution into single-use vials and store them at -20°C or below to minimize freeze-thaw cycles.

• Handling: Always use personal protective equipment (PPE), including gloves, lab coat, and safety glasses, when handling the compound. Neuromuscular blocking agents are high-alert medications and should be handled with care in a well-ventilated area.[11][12]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent results in receptor binding assays	Variable purity of Fluorocurarine chloride between suppliers or batches.	1. Request and compare the Certificate of Analysis (CoA) from each supplier. 2. Perform a quantitative purity analysis using HPLC-UV. 3. Identify any potential impurities using HPLC-MS.
Presence of interfering substances in the product.	1. Analyze the product for common related alkaloids (e.g., strychnine, brucine) using HPLC-MS. 2. Check for residual solvents using Gas Chromatography (GC).
Degradation of the compound.	1. Ensure proper storage conditions (2-8°C, protected from light). 2. Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.
Unexpected physiological responses in cellular or animal models	Contamination with other biologically active alkaloids.	1. Use HPLC-MS to screen for the presence of other known Strychnos alkaloids. 2. Compare the biological response to a well-characterized reference standard of Fluorocurarine chloride.
Incorrect dosage due to inaccurate product concentration.	1. Verify the concentration of stock solutions using a validated analytical method like UV-Vis spectrophotometry or quantitative HPLC.
Precipitate formation in stock solutions	Poor solubility of the product or impurities.	1. Consult the supplier's datasheet for recommended solvents and solubility information. 2. Try gentle warming or sonication to aid dissolution. 3. Filter the solution through a 0.22 µm filter to remove any insoluble material.

Experimental Protocols

Protocol 1: Quality Control of Fluorocurarine Chloride using HPLC-MS

This protocol outlines a method for assessing the purity and identifying potential impurities in a sample of Fluorocurarine chloride.

Materials:

• Fluorocurarine chloride sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid

• HPLC system with a C18 column

• Mass spectrometer

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of Fluorocurarine chloride in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 280 nm.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-1000.

  • Data Acquisition: Full scan mode for initial analysis, followed by targeted MS/MS on the parent ion of Fluorocurarine chloride and any observed impurities.

• Data Analysis:

  • Determine the purity of the Fluorocurarine chloride sample by integrating the peak area of the main compound and expressing it as a percentage of the total peak area.

  • Identify potential impurities by comparing their mass-to-charge ratios with known related alkaloids and residual solvents.

Protocol 2: Nicotinic Acetylcholine Receptor (nAChR) Binding Assay

This protocol describes a competitive binding assay to determine the affinity of Fluorocurarine chloride for the nicotinic acetylcholine receptor.

Materials:

• Membrane preparation containing nAChRs (e.g., from Torpedo electric organ or a cell line expressing the receptor).

• Radiolabeled ligand (e.g., [³H]-epibatidine or [¹²⁵I]-α-bungarotoxin).

• Fluorocurarine chloride sample.

• Unlabeled competitor for non-specific binding determination (e.g., nicotine or unlabeled epibatidine).

• Assay buffer (e.g., PBS with 0.1% BSA).

• Scintillation vials and scintillation fluid.

• Filter plates and a cell harvester.

Procedure:

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Membrane preparation + radiolabeled ligand.

  • Non-specific Binding: Membrane preparation + radiolabeled ligand + excess unlabeled competitor.

  • Competitive Binding: Membrane preparation + radiolabeled ligand + varying concentrations of Fluorocurarine chloride.

• Incubation: Incubate the plate at room temperature for 2-3 hours to allow binding to reach equilibrium.

• Termination: Terminate the binding reaction by rapid filtration through a filter plate using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Transfer the filters to scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Fluorocurarine chloride concentration.

  • Determine the IC₅₀ (the concentration of Fluorocurarine chloride that inhibits 50% of specific binding) from the resulting sigmoidal curve.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Visualizations

Caption: Workflow for quality control of Fluorocurarine chloride.

Caption: Troubleshooting logic for inconsistent results.

Caption: Mechanism of action of Fluorocurarine chloride.

References

• 1. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 2. pppmag.com [pppmag.com]
• 3. [Effect of processing on the extraction of alkaloids from Strychnos] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN103159774A - Extraction, separation and purification method for strychnos total alkaloid - Google Patents [patents.google.com]
• 5. jocpr.com [jocpr.com]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]
• 7. database.ich.org [database.ich.org]
• 8. tga.gov.au [tga.gov.au]
• 9. database.ich.org [database.ich.org]
• 10. Neuromuscular blocker storage chart - Advanced Pharmacy Australia [adpha.au]
• 11. Paralyzed by Mistakes – Reassess the Safety of Neuromuscular Blockers in Your Facility - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mshrm.org [mshrm.org]

Reference Data & Comparative Studies

A Comparative Guide to Fluorocurarine Chloride and Cisatracurium: Potency and Duration of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the neuromuscular blocking agents Fluorocurarine chloride and cisatracurium, with a focus on their potency and duration of action. While comprehensive clinical data is available for cisatracurium, a widely used muscle relaxant, quantitative data on the neuromuscular blocking properties of Fluorocurarine chloride is limited in publicly available literature. This comparison, therefore, synthesizes the existing information to offer a qualitative and, where possible, quantitative assessment.

Executive Summary

Cisatracurium is a well-characterized, intermediate-acting, non-depolarizing neuromuscular blocking agent with a predictable potency and duration of action. It is a stereoisomer of atracurium and is favored for its minimal histamine release and organ-independent elimination. In contrast, Fluorocurarine chloride is primarily described as a short-acting, selective sympathetic ganglioblocker with weak neuromuscular blocking activity. The available data is insufficient to provide a detailed, direct comparison of its neuromuscular blocking potency and duration with that of cisatracurium.

Data Presentation: Potency and Duration of Action

Due to the limited quantitative data for Fluorocurarine chloride's neuromuscular blocking effects, a direct side-by-side numerical comparison is not feasible. The table below summarizes the available information for both compounds.

Parameter	Fluorocurarine chloride	Cisatracurium
Potency (Neuromuscular Blockade)	Weak activity reported. A dose of 2-3 mg/kg is cited to block neuromuscular conductivity, but standardized ED50 or ED95 values are not available in the reviewed literature.[1]	ED50: ~0.021-0.026 mg/kg[2] ED95: ~0.05 mg/kg[2][3]
Onset of Action	Not quantitatively described in available literature.	Intubating Dose (0.15 mg/kg): ~1.5 - 2 minutes[3]
Duration of Action	Described as "short-acting" as a ganglioblocker, but specific duration of neuromuscular blockade is not well-documented.[1]	Clinically Effective Duration (at ED95): ~35-45 minutes[4][5]
Primary Pharmacological Action	Selective sympathetic ganglioblocker.[1]	Non-depolarizing neuromuscular blocking agent.[6]

Mechanism of Action: Signaling Pathway

Both Fluorocurarine chloride and cisatracurium are non-depolarizing neuromuscular blocking agents that act as competitive antagonists at the nicotinic acetylcholine receptors (nAChRs) on the motor endplate of the neuromuscular junction. By blocking these receptors, they prevent acetylcholine from binding and initiating muscle contraction.

Caption: General signaling pathway of non-depolarizing neuromuscular blockade.

Experimental Protocols

The assessment of neuromuscular blocking agents typically involves in vivo studies in animals or clinical trials in humans. A standardized methodology is crucial for determining potency and duration of action.

Key Experimental Method: Train-of-Four (TOF) Stimulation

A common method for quantifying the degree of neuromuscular blockade is through the use of a peripheral nerve stimulator to elicit a train-of-four (TOF) response.

Protocol Outline:

• Subject Preparation: The subject is anesthetized. Electrodes are placed over a peripheral nerve, commonly the ulnar nerve at the wrist. A sensor (acceleromyograph or mechanomyograph) is attached to the corresponding muscle (adductor pollicis of the thumb) to measure the evoked response.

• Baseline Measurement: A baseline TOF stimulation (four supramaximal electrical stimuli at 2 Hz) is delivered, and the height of the four twitches (T1, T2, T3, T4) is recorded.

• Drug Administration: The neuromuscular blocking agent is administered intravenously.

• Monitoring: TOF stimulation is repeated at regular intervals (e.g., every 15 seconds). The depression of the twitch height, particularly T1, is recorded. The TOF ratio (T4/T1) is also calculated to assess fade.

• Data Analysis:

  • Potency (ED50/ED95): The dose required to produce a 50% or 95% depression of the T1 twitch height is determined from dose-response curves.

  • Onset of Action: The time from drug administration to maximum T1 depression.

  • Duration of Action: Commonly measured as the time from drug administration until the T1 twitch height recovers to 25% of its baseline value (T25) or the TOF ratio recovers to 0.9.

Caption: A typical experimental workflow for assessing neuromuscular blocking agents.

Discussion and Conclusion

Cisatracurium is a well-established neuromuscular blocking agent with predictable pharmacokinetics and pharmacodynamics, making it a valuable tool in clinical practice and research. Its potency and intermediate duration of action are well-documented in numerous studies.

Fluorocurarine chloride, while possessing neuromuscular blocking properties, is primarily characterized as a ganglionic blocker. The lack of detailed, publicly available quantitative data on its potency (ED50/ED95) and a precise duration of action profile for neuromuscular blockade limits its direct comparison with modern, clinically utilized agents like cisatracurium. For researchers and drug development professionals, this highlights a significant data gap for Fluorocurarine chloride in the context of neuromuscular blockade.

Further research, employing standardized experimental protocols such as those described above, would be necessary to fully elucidate the neuromuscular blocking profile of Fluorocurarine chloride and enable a comprehensive, data-driven comparison with other agents.

References

• 1. Comparison of the neuromuscular blocking effect of cisatracurium and atracurium on the larynx and the adductor pollicis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The median effective dose (ED50) of cis-Atracurium for laryngeal mask airway insertion during general Anaesthesia for patients undergoing urinary surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jcdr.net [jcdr.net]
• 4. Clinical predictors of duration of action of cisatracurium and rocuronium administered long-term - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of onset time, duration of action, and intubating conditions after cisatracurium 0.15 mg/kg in young and elderly patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cisatracurium - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validating Fluorocurarine Chloride Binding Specificity: A Comparison Guide Utilizing Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the binding specificity of Fluorocurarine chloride, a non-depolarizing neuromuscular blocker, using knockout models. By comparing its interaction with wild-type versus knockout models, researchers can definitively ascertain its on-target activity and potential off-target effects, a critical step in drug development and pharmacological research.

Fluorocurarine chloride primarily acts as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs), which are crucial for neuromuscular transmission. It also exhibits some activity as a sympathetic ganglioblocker and may modulate chloride ion transport.[1][2] This guide will focus on methodologies to confirm its binding specificity to various nAChR subtypes.

Data Presentation: Comparative Binding Affinity

Receptor Subtype	Wild-Type (WT) Model Ki (nM) (Hypothetical)	Knockout (KO) Model	Expected Ki in KO Model	Rationale for Change in Binding
Muscle-type nAChR (α1β1δγ)	10 - 50	α1 subunit KO	No specific binding	The α1 subunit is essential for the formation of the acetylcholine binding site in muscle-type nAChRs.
Neuronal α4β2 nAChR	50 - 200	β2 subunit KO	No specific binding	The β2 subunit is a critical component of the high-affinity nicotine binding site in the brain.
Neuronal α7 nAChR	>1000	α7 subunit KO	No specific binding	The α7 subunit forms the homopentameric α7 nAChR; its absence eliminates the receptor.
Neuronal α3β4 nAChR	200 - 800	β4 subunit KO	No specific binding	The β4 subunit is a key component of this ganglionic nAChR subtype.

Note: The hypothetical Ki values for Fluorocurarine chloride are based on the known pharmacology of d-tubocurarine, which exhibits higher affinity for muscle-type and certain neuronal nAChR subunit interfaces.[3][4] The primary takeaway is the expected dramatic loss of binding in the corresponding knockout model, which serves as the validation of specificity.

Experimental Protocols

To empirically determine the binding specificity of Fluorocurarine chloride, radioligand binding assays and fluorescence polarization assays are powerful techniques. Below are detailed protocols adaptable for comparing wild-type and nAChR subunit knockout models.

Radioligand Binding Assay for nAChR in Brain Homogenates

This protocol details a competitive binding assay to determine the affinity of Fluorocurarine chloride for a specific nAChR subtype (e.g., α4β2) by measuring its ability to displace a known radioligand.

Materials:

• Brain tissue from wild-type and nAChR subunit (e.g., β2) knockout mice.

• Radioligand: [³H]-Epibatidine or [³H]-Cytisine (for α4β2 nAChRs).

• Fluorocurarine chloride.

• Binding buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Wash buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (GF/B or GF/C).

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Homogenize brain tissue from both wild-type and knockout mice in ice-cold binding buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

  • Resuspend the membrane pellet in fresh binding buffer and determine the protein concentration using a standard assay (e.g., BCA).

• Binding Assay:

  • In a 96-well plate, add 50-100 µg of membrane protein from either wild-type or knockout mice to each well.

  • Add increasing concentrations of Fluorocurarine chloride (e.g., from 10⁻¹⁰ M to 10⁻⁴ M).

  • Add the radioligand at a final concentration close to its Kd (e.g., 0.1-1 nM [³H]-Epibatidine).

  • For determining non-specific binding, add a high concentration of a known nAChR ligand (e.g., 100 µM nicotine) to a set of wells.

  • Incubate the plate at room temperature for 60-90 minutes.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold wash buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of Fluorocurarine chloride.

  • Determine the IC₅₀ value (the concentration of Fluorocurarine chloride that inhibits 50% of the radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation. A significant increase or complete loss of binding in the knockout model validates the specificity for the targeted subunit.

Fluorescence Polarization (FP) Competition Binding Assay

This protocol describes a homogeneous assay to measure the binding of Fluorocurarine chloride to a specific nAChR subtype expressed in a cell line, comparing wild-type and knockout cells.

Materials:

• Wild-type and nAChR subunit knockout cell lines (e.g., SH-SY5Y cells with CRISPR-Cas9 mediated α7 knockout).

• Fluorescently labeled nAChR antagonist (e.g., a fluorescent derivative of α-bungarotoxin for α7 nAChRs).

• Fluorocurarine chloride.

• Assay buffer: Phosphate-buffered saline (PBS) with 0.1% bovine serum albumin (BSA).

• Black, low-volume 384-well plates.

• Fluorescence polarization plate reader.

Procedure:

• Cell Preparation:

  • Culture wild-type and knockout cells to the desired confluency.

  • Harvest the cells and prepare a cell lysate or membrane fraction as described in the radioligand binding assay protocol. Alternatively, whole cells can be used.

• Assay Setup:

  • To each well of the 384-well plate, add a fixed concentration of the cell lysate or membrane preparation from either wild-type or knockout cells.

  • Add increasing concentrations of Fluorocurarine chloride.

  • Add the fluorescently labeled antagonist at a fixed concentration (typically in the low nanomolar range).

  • Include control wells with only the fluorescent ligand (for minimum polarization) and wells with the fluorescent ligand and the cell preparation (for maximum polarization).

  • Incubate the plate at room temperature for 30-60 minutes, protected from light.

• Measurement:

  • Measure the fluorescence polarization (in millipolarization units, mP) of each well using a plate reader with appropriate excitation and emission filters.

• Data Analysis:

  • Plot the change in fluorescence polarization against the log concentration of Fluorocurarine chloride.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value. The absence of a competition curve in the knockout cell line confirms the specificity of Fluorocurarine chloride for the targeted receptor.

Mandatory Visualizations

Caption: Workflow for validating Fluorocurarine chloride binding specificity.

References

• 1. Fluorocurarine chloride () for sale [vulcanchem.com]
• 2. adooq.com [adooq.com]
• 3. d-Tubocurarine binding sites are located at alpha-gamma and alpha-delta subunit interfaces of the nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biochemical characterization of the nicotinic cholinergic receptors in human brain: binding of (-)-[3H]nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing Off-Target Effects of Fluorocurarine Chloride on Muscarinic Receptors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the off-target effects of Fluorocurarine chloride on muscarinic acetylcholine receptors (mAChRs). Due to the limited publicly available data on the direct interaction of Fluorocurarine chloride with muscarinic receptors, this guide offers a comparative landscape by examining the known muscarinic receptor affinities of other structurally or functionally related nicotinic antagonists. This approach provides a framework for understanding potential off-target effects within this class of compounds and highlights the importance of comprehensive selectivity profiling.

Introduction to Fluorocurarine Chloride

Fluorocurarine chloride is a non-depolarizing neuromuscular blocking agent that acts as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs), primarily at the neuromuscular junction.[1] It is described as a short-acting, selective sympathetic ganglioblocker.[2] While its primary target is the nAChR, a crucial aspect of its pharmacological profile is its selectivity and potential for off-target effects, particularly at the closely related muscarinic acetylcholine receptors.

Comparative Analysis of Muscarinic Receptor Affinity

To understand the potential for off-target effects, it is informative to compare the muscarinic receptor binding affinities of various nicotinic antagonists. The following table summarizes the reported affinity values (Ki or IC50) of several compounds for different muscarinic receptor subtypes. Lower values indicate higher binding affinity. For context, the affinity of the well-characterized muscarinic antagonist, Atropine, is also included.

Compound	Receptor Subtype	K_i_ (nM)	IC_50_ (nM)	Reference(s)
Fluorocurarine chloride	M1-M5	Data not available	Data not available
Pancuronium	M2	160
M3	6,500
Vecuronium	M2	1,600
M3	18,000
d-Tubocurarine	Cardiac (M2)	22,000
Gallamine	M2	40
M3	11,000
Atropine	M1	0.5 - 1.5
M2	1.0 - 2.5
M3	0.7 - 2.0
M4	0.3 - 1.0
M5	1.0 - 3.0

Note: The absence of data for Fluorocurarine chloride is a significant limitation. The data for other compounds are derived from various studies and experimental conditions, which may affect direct comparability.

Signaling Pathways and Experimental Workflows

Understanding the signaling pathways of muscarinic receptors is crucial for designing experiments to assess off-target effects. The following diagrams illustrate the primary signaling cascades activated by muscarinic receptors and a typical experimental workflow for assessing receptor binding.

Figure 1: Muscarinic Receptor Signaling Pathways

Figure 2: Experimental Workflow for Radioligand Binding Assay

Experimental Protocols

To facilitate further research, this section provides detailed methodologies for key experiments used to assess muscarinic receptor activity.

Radioligand Binding Assay

This assay measures the ability of a test compound to displace a radiolabeled ligand that is known to bind to the target receptor.

Objective: To determine the binding affinity (K_i_) of Fluorocurarine chloride and other nicotinic antagonists for muscarinic receptor subtypes.

Materials:

• Cell membranes prepared from cell lines stably expressing individual human muscarinic receptor subtypes (M1-M5).

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS) or other suitable muscarinic antagonist radioligand.

• Test compounds: Fluorocurarine chloride, pancuronium, vecuronium, d-tubocurarine, gallamine, atropine.

• Assay buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash buffer: Cold assay buffer.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail and scintillation counter.

• 96-well filter plates and vacuum manifold.

Procedure:

• Reaction Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand (typically at its K_d_ value), and a range of concentrations of the test compound.

• Incubation: Incubate the mixture at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through the glass fiber filters using a vacuum manifold to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC_50_ value. The K_i_ value can then be calculated using the Cheng-Prusoff equation: K_i_ = IC_50_ / (1 + [L]/K_d_), where [L] is the concentration of the radioligand and K_d_ is its dissociation constant.

Calcium Flux Functional Assay

This assay measures the functional activity of compounds at G_q_-coupled muscarinic receptors (M1, M3, M5) by detecting changes in intracellular calcium levels.

Objective: To determine if Fluorocurarine chloride acts as an antagonist at G_q_-coupled muscarinic receptors.

Materials:

• Cell line stably expressing a G_q_-coupled muscarinic receptor subtype (e.g., CHO-M3 cells).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Muscarinic agonist (e.g., carbachol, acetylcholine).

• Test compound: Fluorocurarine chloride.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• Fluorescence plate reader with an integrated liquid handling system.

Procedure:

• Cell Plating: Plate the cells in a 96-well or 384-well black-walled, clear-bottom plate and allow them to adhere overnight.

• Dye Loading: Load the cells with the calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Compound Addition:

  • To assess antagonist activity, pre-incubate the cells with varying concentrations of Fluorocurarine chloride.

  • Add a fixed concentration of a muscarinic agonist (typically the EC_80_ concentration) to stimulate the receptor.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Plot the agonist-induced calcium response as a function of the Fluorocurarine chloride concentration. A decrease in the agonist response with increasing concentrations of Fluorocurarine chloride indicates antagonist activity. The IC_50_ value for the antagonist can be determined from this dose-response curve.

Conclusion and Future Directions

The available evidence on the off-target effects of Fluorocurarine chloride on muscarinic receptors is currently limited to a qualitative statement suggesting no interaction. However, the data presented for other nicotinic antagonists, such as pancuronium and gallamine, clearly demonstrate that off-target binding to muscarinic receptors can occur, sometimes with clinically relevant affinities.

To definitively assess the muscarinic receptor activity of Fluorocurarine chloride, further experimental studies are required. The protocols outlined in this guide provide a starting point for such investigations. Specifically, radioligand binding assays across all five muscarinic receptor subtypes (M1-M5) would provide crucial data on its binding affinity and selectivity. Functional assays, such as calcium flux and cAMP measurements, would further elucidate whether Fluorocurarine chloride acts as an antagonist, agonist, or allosteric modulator at these receptors.

A thorough understanding of the complete pharmacological profile of Fluorocurarine chloride, including its potential off-target effects, is essential for its safe and effective use in research and drug development. This comparative guide underscores the necessity of comprehensive selectivity screening for all receptor-targeted compounds to anticipate and mitigate potential side effects.

References

• 1. Fluorocurarine chloride () for sale [vulcanchem.com]
• 2. adooq.com [adooq.com]

Unveiling the Receptor Selectivity of Fluorocurarine Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of the cross-reactivity of Fluorocurarine chloride with other neurotransmitter receptors. Fluorocurarine chloride, a non-depolarizing neuromuscular blocker, primarily functions as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs), particularly at the neuromuscular junction and in sympathetic ganglia.[1][2][3] Understanding its selectivity and potential off-target effects is crucial for predicting its pharmacological profile, minimizing side effects, and guiding further drug development.

While comprehensive quantitative data on the cross-reactivity of Fluorocurarine chloride across a wide panel of neurotransmitter receptors is not extensively available in public literature, this guide summarizes the known interactions and draws comparisons with structurally related neuromuscular blocking agents to provide a broader context for its potential off-target activities.

Known Receptor Interactions of Fluorocurarine Chloride

Fluorocurarine chloride's primary mechanism of action involves the blockade of nAChRs. Its high affinity for these receptors is a key feature of its function.[1] Limited studies and pharmacological descriptions indicate a degree of selectivity. Notably, it has been reported to have no influence on M-cholinergic (muscarinic) and histaminergic receptors , suggesting a favorable selectivity profile in this regard.[3] However, the absence of broad, quantitative screening data necessitates a cautious approach and underscores the need for further investigation.

Cross-Reactivity Profile of Related Neuromuscular Blockers

To contextualize the potential for cross-reactivity of Fluorocurarine chloride, this section presents data from related neuromuscular blocking agents, d-tubocurarine and alcuronium. This information highlights that off-target interactions with other receptor systems are a known characteristic of this class of compounds.

It is critical to note that the following data is for structurally related compounds and not for Fluorocurarine chloride itself.

Compound	Primary Target	Cross-Reactivity Target	Affinity (Ki)	Observed Effect
d-tubocurarine	Nicotinic Acetylcholine Receptor	Serotonin 5-HT3 Receptor	< 150 nM	Competitive Antagonist
Alcuronium	Nicotinic Acetylcholine Receptor	Cardiac Muscarinic M2 Receptor	Not specified	Positive Allosteric Modulator

Signaling Pathways of Relevant Receptors

Understanding the signaling pathways of receptors that could potentially interact with Fluorocurarine chloride is essential for predicting the physiological consequences of any off-target binding. The following diagrams illustrate the primary signaling cascades for nicotinic, muscarinic (M2), and serotonin (5-HT3) receptors.

Nicotinic Acetylcholine Receptor Signaling Pathway.

References

• 1. Characterization of d-tubocurarine binding site of Torpedo acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of steric and cooperative actions of alcuronium on cardiac muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interaction of D-tubocurarine analogs with the 5HT3 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Fluorinated vs. Non-Fluorinated Curare Alkaloids: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of fluorinated and non-fluorinated curare alkaloids. While direct experimental comparisons are limited in publicly available literature, this analysis extrapolates from the known effects of fluorination on analogous neuromuscular blocking agents and fundamental principles of medicinal chemistry.

Curare alkaloids, historically used as arrow poisons, are potent competitive antagonists of the nicotinic acetylcholine receptor (nAChR) at the neuromuscular junction, leading to skeletal muscle relaxation.[1][2] The quintessential non-fluorinated curare alkaloid is d-tubocurarine.[1] The introduction of fluorine into drug molecules is a common strategy in medicinal chemistry to enhance pharmacological properties such as metabolic stability, binding affinity, and bioavailability. This guide will explore the potential impact of fluorination on the performance of curare alkaloids.

Performance Comparison: Fluorinated vs. Non-Fluorinated Curare Alkaloids

The strategic incorporation of fluorine atoms can significantly modulate the physicochemical and pharmacokinetic properties of a molecule. Based on established principles, the following table outlines the anticipated effects of fluorination on a curare alkaloid scaffold compared to its non-fluorinated parent compound.

Table 1: Comparative Physicochemical and Pharmacokinetic Properties

Property	Non-Fluorinated Curare Alkaloid (e.g., d-tubocurarine)	Expected Properties of Fluorinated Curare Alkaloid	Rationale for Expected Change
Binding Affinity (Ki)	High affinity for nAChR	Potentially Higher	Fluorine's high electronegativity can lead to more favorable interactions with amino acid residues in the nAChR binding pocket.
Potency (IC50)	Potent neuromuscular blockade	Potentially More Potent	Increased binding affinity generally translates to higher potency.
Metabolic Stability	Susceptible to metabolism by hepatic enzymes	Increased	The carbon-fluorine bond is stronger than the carbon-hydrogen bond, making the molecule more resistant to enzymatic degradation.
Lipophilicity	Moderately lipophilic	Increased	Fluorination generally increases the lipophilicity of a molecule, which can affect its distribution and transport across biological membranes.
Duration of Action	Long-acting	Potentially Modified	Increased metabolic stability could prolong the duration of action. However, changes in lipophilicity and receptor binding kinetics could also influence this parameter.
Selectivity	Can have effects on ganglionic nAChRs	Potentially Improved	Strategic placement of fluorine atoms can enhance binding selectivity for the neuromuscular nAChR subtype over other subtypes.

Experimental Data: A Note on Availability

Table 2: Comparative Biological Activity Data (Hypothetical)

Parameter	d-Tubocurarine (Non-Fluorinated)	Hypothetical Fluorinated d-Tubocurarine Analog
Binding Affinity (Ki) for muscle-type nAChR	~30 - 50 nM	< 30 nM (Predicted)
In vitro Potency (IC50) for nAChR blockade	~100 - 300 nM	< 100 nM (Predicted)
In vivo ED50 (effective dose for 50% block)	~0.1 - 0.2 mg/kg	< 0.1 mg/kg (Predicted)
Duration of Action (t1/2)	~80 - 120 min	> 120 min (Predicted)

Disclaimer: The data for the hypothetical fluorinated d-tubocurarine analog are predictive and not based on direct experimental results.

Signaling Pathways and Experimental Workflows

The primary mechanism of action for curare alkaloids is the competitive antagonism of acetylcholine (ACh) at the nicotinic acetylcholine receptors on the motor endplate. This blockade prevents the influx of sodium ions that is necessary for muscle cell depolarization and subsequent contraction.

Mechanism of Curare Alkaloid Action

To comparatively assess the efficacy of fluorinated and non-fluorinated curare alkaloids, a series of in vitro and in vivo experiments would be necessary. The following workflow outlines the key experimental stages.

Experimental Workflow for Comparative Analysis

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of neuromuscular blocking agents. Below are summaries of key experimental protocols.

Radioligand Binding Assay for nAChR Affinity

This assay determines the binding affinity of a compound to the nicotinic acetylcholine receptor by measuring its ability to displace a known radiolabeled ligand.

Materials:

• Cell membranes expressing the desired nAChR subtype (e.g., from Torpedo electric organ or transfected cell lines).

• Radiolabeled ligand (e.g., [³H]-epibatidine or [¹²⁵I]-α-bungarotoxin).

• Non-fluorinated curare alkaloid (e.g., d-tubocurarine).

• Fluorinated curare alkaloid analog.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well filter plates.

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of the non-fluorinated and fluorinated test compounds.

• In a 96-well plate, incubate the cell membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of the test compounds.

• Allow the reaction to reach equilibrium.

• Separate the bound from free radioligand by rapid filtration through the filter plates.

• Wash the filters with ice-cold assay buffer.

• Measure the radioactivity on the filters using a scintillation counter.

• Analyze the data to determine the IC50 (concentration that inhibits 50% of radioligand binding) and calculate the Ki (binding affinity) for each compound.

In Vitro Assessment of Neuromuscular Blockade (Phrenic Nerve-Hemidiaphragm Preparation)

This classic in vitro method assesses the potency of neuromuscular blocking agents by measuring the inhibition of nerve-stimulated muscle contraction.

Materials:

• Isolated rat phrenic nerve-hemidiaphragm preparation.

• Organ bath with physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Nerve stimulating electrodes.

• Force-displacement transducer to measure muscle tension.

• Data acquisition system.

• Non-fluorinated and fluorinated curare alkaloids.

Procedure:

• Mount the phrenic nerve-hemidiaphragm preparation in the organ bath.

• Stimulate the phrenic nerve with supramaximal electrical pulses to elicit muscle contractions (twitches).

• Record the baseline twitch tension.

• Add cumulative concentrations of the test compounds (non-fluorinated or fluorinated curare alkaloid) to the organ bath.

• Record the inhibition of twitch tension at each concentration.

• Construct a concentration-response curve to determine the IC50 for each compound.

Conclusion

While direct comparative data remains to be established through dedicated studies, the principles of medicinal chemistry strongly suggest that fluorination of curare alkaloids holds significant potential for enhancing their pharmacological profile. Researchers can anticipate that fluorinated analogs may exhibit increased potency, metabolic stability, and potentially a more favorable duration of action and selectivity. The experimental protocols outlined in this guide provide a robust framework for conducting such a comparative analysis, which would be a valuable contribution to the field of neuromuscular pharmacology and drug development.

References

• 1. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 2. Neuromuscular blocking and cardiovascular effects of Org 9487, a new short-acting aminosteroidal blocking agent, in anaesthetized animals and in isolated muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Experimental Consistency: A Comparative Guide to Fluorocurarine Chloride Batches

For researchers, scientists, and drug development professionals, ensuring the reproducibility of experimental results is paramount. This guide provides a framework for validating the consistency of different batches of Fluorocurarine chloride, a non-depolarizing neuromuscular blocking agent. We present a comparative analysis of key quality control parameters and functional potency, alongside detailed experimental protocols to support in-house validation. Furthermore, we offer a comparison with two common alternative neuromuscular blocking agents, Cisatracurium and Vecuronium.

Data Presentation: Batch-to-Batch Comparison

To ensure the reliability of experimental data, it is crucial to assess the purity and potency of each new batch of Fluorocurarine chloride. The following tables present hypothetical yet realistic data for three different batches, illustrating acceptable levels of variation.

Table 1: Quality Control Parameters of Fluorocurarine Chloride Batches

Parameter	Batch A	Batch B	Batch C	Acceptance Criteria
Purity (%)	98.7	99.2	98.5	≥ 97.0%
Moisture Content (%)	0.8	0.6	0.9	≤ 2.0%
Related Substances (%)	1.1	0.7	1.3	≤ 2.0%
Identity	Conforms	Conforms	Conforms	Conforms to reference

Table 2: Comparative Potency of Fluorocurarine Chloride Batches and Alternatives

Compound	Batch	Potency (IC50 in nM)
Fluorocurarine chloride	Batch A	12.5
Batch B	11.8
Batch C	13.1
Cisatracurium	-	8.5
Vecuronium	-	15.2

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable researchers to perform their own validation studies.

Protocol 1: Purity and Identity Confirmation by High-Performance Liquid Chromatography (HPLC)

This protocol outlines the determination of the purity of Fluorocurarine chloride and the confirmation of its identity against a reference standard.

Materials:

• Fluorocurarine chloride (test batch and reference standard)

• Acetonitrile (HPLC grade)

• Ammonium formate

• Formic acid

• Water (HPLC grade)

• HPLC system with UV detector

• C18 column (e.g., 4.6-mm × 25.0-cm; 5-µm packing)

Procedure:

• Mobile Phase Preparation: Prepare a buffer of 33.3 g/L of ammonium formate in water and adjust the pH with formic acid. The mobile phase will be a gradient of acetonitrile, methanol, and the prepared buffer.

• Standard Solution Preparation: Prepare a standard solution of the Fluorocurarine chloride reference standard at a concentration of 0.7 mg/mL in the diluent (Acetonitrile, methanol, and water (20:20:60)).

• Sample Solution Preparation: Prepare a sample solution of the Fluorocurarine chloride test batch at a concentration of 0.7 mg/mL in the diluent.

• Chromatographic Conditions:

  • Column: C18, 4.6-mm × 25.0-cm; 5-µm packing

  • Flow Rate: 1.5 mL/min

  • Injection Volume: 20 µL

  • Detector Wavelength: 280 nm

• Analysis: Inject the standard and sample solutions into the HPLC system. Compare the retention time of the major peak in the sample chromatogram with that of the standard chromatogram for identity confirmation. Calculate the purity of the test batch by comparing the peak area of the active substance to the total peak area of all substances in the chromatogram.

Protocol 2: In Vitro Muscle Contraction Assay for Potency Determination

This protocol describes an in vitro method to determine the potency (IC50) of Fluorocurarine chloride by measuring its ability to inhibit acetylcholine-induced muscle contraction in an isolated muscle preparation.

Materials:

• Isolated muscle preparation (e.g., mouse phrenic nerve-hemidiaphragm)

• Krebs-Ringer solution

• Acetylcholine (ACh)

• Fluorocurarine chloride (test batch)

• Force transducer

• Stimulator

• Data acquisition system

Procedure:

• Preparation of Muscle Tissue: Dissect and mount the muscle preparation in an organ bath containing oxygenated Krebs-Ringer solution maintained at 37°C.

• Baseline Contractions: Stimulate the motor nerve with supramaximal square-wave pulses to elicit twitch contractions. Record the baseline contractile force using a force transducer.

• Cumulative Dose-Response Curve:

  • After obtaining a stable baseline, add increasing concentrations of Fluorocurarine chloride to the organ bath in a cumulative manner.

  • Allow each concentration to equilibrate and inhibit the twitch response to a steady level before adding the next concentration.

• Data Analysis:

  • Measure the percentage of inhibition of the twitch response for each concentration of Fluorocurarine chloride.

  • Plot the percentage of inhibition against the logarithm of the antagonist concentration.

  • Determine the IC50 value, which is the concentration of Fluorocurarine chloride that produces 50% inhibition of the maximal contraction, by fitting the data to a sigmoidal dose-response curve.

Mandatory Visualization

The following diagrams illustrate the key pathways and workflows described in this guide.

Caption: Experimental workflow for validating different batches of Fluorocurarine chloride.

Caption: Signaling pathway of the nicotinic acetylcholine receptor and the action of Fluorocurarine chloride.

By implementing these validation protocols, researchers can ensure the consistency and reliability of their experimental results when using different batches of Fluorocurarine chloride. This rigorous approach to quality control is essential for advancing scientific knowledge and developing safe and effective therapeutic agents.

References

• 1. uspnf.com [uspnf.com]

A Comparative Guide to the In Vitro Metabolism of Neuromuscular Blocking Agents

An Objective Comparison of Metabolic Pathways for Researchers, Scientists, and Drug Development Professionals

The in vitro metabolism of neuromuscular blocking agents is a critical determinant of their duration of action, potential for accumulation, and overall safety profile. Understanding these metabolic pathways is paramount for the development of novel agents with predictable and controllable pharmacokinetics. This guide provides a comparative overview of the in vitro metabolism of several key neuromuscular blockers, offering insights into their distinct metabolic fates. While specific data on "Fluorocurarine chloride" is not available in the current scientific literature, this guide will address the potential metabolic pathways of a hypothetical fluorinated curare-like agent based on established principles of drug metabolism.

Quantitative Comparison of Metabolic Pathways

The metabolic pathways of neuromuscular blocking agents vary significantly, influencing their clinical applications. The following table summarizes the primary in vitro metabolic routes for several key blockers.

Neuromuscular Blocking Agent	Primary In Vitro Metabolic Pathway(s)	Key Metabolites	Primary Excretion Route of Parent Drug
Atracurium	Hofmann elimination (chemical) and Ester hydrolysis (enzymatic)[1][2]	Laudanosine, quaternary monoacrylate[3]	Not applicable (rapidly metabolized)
Cisatracurium	Hofmann elimination (chemical)[4][5][6][7]	Laudanosine, monoquaternary acrylate metabolite[4][5]	Not applicable (rapidly metabolized)
Mivacurium	Ester hydrolysis by plasma cholinesterase[1][4][8][9][10]	Quaternary alcohol and quaternary monoester[9]	Not applicable (rapidly metabolized)
Rocuronium	Primarily hepatic metabolism (minimal)[8][10][11][12]	17-desacetyl-rocuronium[8][10]	Biliary and renal[8][12]
Vecuronium	Primarily hepatic metabolism[13][14]	3-desacetyl vecuronium (active)[13][14]	Biliary and renal[13][15]
Pancuronium	Primarily renal excretion (unchanged) with minor hepatic metabolism[2][5][13]	Desacetylated derivatives[5]	Primarily renal[2]
d-Tubocurarine	Primarily excreted unchanged[15][16]	No significant metabolites[16]	Primarily renal, some biliary[16]
Alcuronium	Primarily excreted unchanged[17][18][19]	No significant biodegradation[19]	Primarily renal[17][19]
Gallamine	Excreted unchanged[20][21][22]	None	Almost entirely renal[22]
Doxacurium	Minimally hydrolyzed by plasma cholinesterase[12][23]	Not specified	Primarily renal and biliary[24]
Hypothetical Fluorocurarine	Potentially resistant to metabolism due to C-F bond strength	Dependent on the position of fluorine	Likely renal or biliary

Experimental Protocols

The following outlines a general experimental protocol for assessing the in vitro metabolism of a neuromuscular blocking agent using human liver microsomes, a common methodology in drug metabolism studies.

Objective: To determine the metabolic stability and identify the major metabolites of a test compound (e.g., a novel neuromuscular blocker) in a human liver microsomal system.

Materials:

• Test compound

• Human liver microsomes (pooled)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate buffer (pH 7.4)

• Positive control substrate (e.g., a compound with known metabolic fate)

• Negative control (without NADPH)

• Acetonitrile or other suitable organic solvent for quenching the reaction

• High-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) system

Procedure:

• Preparation of Incubation Mixture: A master mix is prepared containing phosphate buffer, the NADPH regenerating system, and human liver microsomes.

• Initiation of Reaction: The test compound and positive control are added to separate incubation tubes containing the master mix to initiate the metabolic reaction. A negative control incubation is also run without the NADPH regenerating system to account for non-enzymatic degradation.

• Incubation: The reaction mixtures are incubated at 37°C in a shaking water bath for a specified time course (e.g., 0, 15, 30, 60, and 120 minutes).

• Termination of Reaction: At each time point, an aliquot of the incubation mixture is transferred to a tube containing a cold quenching solution (e.g., acetonitrile) to stop the enzymatic reaction.

• Sample Processing: The quenched samples are centrifuged to precipitate proteins. The supernatant is then collected for analysis.

• LC-MS/MS Analysis: The supernatant is analyzed by HPLC-MS/MS to quantify the disappearance of the parent drug over time (to determine metabolic stability) and to identify and quantify the formation of metabolites.

Visualizing Metabolic Pathways

The following diagrams, generated using Graphviz, illustrate the key metabolic pathways of atracurium and a hypothetical fluorinated neuromuscular blocker.

Atracurium Metabolism

Hypothetical Fluorocurarine Metabolism

Discussion of Metabolic Pathways

Benzylisoquinolinium Compounds:

• Atracurium and Cisatracurium: These agents are unique in their metabolism, which is not dependent on hepatic or renal function.[1][2][4][5][6][7] They undergo Hofmann elimination, a spontaneous chemical degradation at physiological pH and temperature, and ester hydrolysis by non-specific plasma esterases.[1][2] This organ-independent elimination is a significant clinical advantage in patients with renal or hepatic impairment.

• Mivacurium: This short-acting blocker is rapidly hydrolyzed by plasma cholinesterase, an enzyme present in the blood.[1][4][8][9][10] Its duration of action is therefore dependent on the activity of this enzyme.

• Doxacurium: In contrast to atracurium and mivacurium, doxacurium is only minimally hydrolyzed by plasma cholinesterase, contributing to its long duration of action.[12]

Aminosteroid Compounds:

• Rocuronium and Vecuronium: These agents are primarily metabolized by the liver, although to a limited extent for rocuronium.[8][10][11][12][13][14] Vecuronium has an active metabolite, 3-desacetyl vecuronium.[13][14] Their clearance can be affected by hepatic dysfunction.

• Pancuronium: This long-acting agent is predominantly cleared by the kidneys as the unchanged drug, with a smaller fraction undergoing hepatic metabolism.[2][5][13]

Other Structures:

• d-Tubocurarine, Alcuronium, and Gallamine: These older neuromuscular blockers are primarily eliminated unchanged by the kidneys.[15][16][17][18][19][20][21][22] Their clearance is highly dependent on renal function.

The Case of a Hypothetical Fluorocurarine:

The introduction of fluorine into a drug molecule can significantly alter its metabolic profile. The carbon-fluorine bond is exceptionally strong and not easily broken by metabolic enzymes. Therefore, a hypothetical "Fluorocurarine" would likely exhibit increased resistance to metabolism. This could lead to a longer duration of action and a greater reliance on renal or biliary excretion for elimination of the unchanged drug. The precise impact would depend on the position of the fluorine atom(s) within the molecule, as fluorination can also influence the binding affinity to metabolic enzymes and transporters.

References

• 1. In Vitro Metabolism of Mivacurium Chloride (BW B1090U) and Succinylcholine | Semantic Scholar [semanticscholar.org]
• 2. Pancuronium - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. [The metabolism of pancuronium in man]. | Semantic Scholar [semanticscholar.org]
• 4. The clinical neuromuscular pharmacology of mivacurium chloride (BW B1090U). A short-acting nondepolarizing ester neuromuscular blocking drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [The metabolism of pancuronium in man] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Assessment of in vitro and in vivo recovery of gallamine using microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro metabolism of mivacurium chloride (BW B1090U) and succinylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Mivacurium chloride - Wikipedia [en.wikipedia.org]
• 11. Thermodynamics of the interaction of d-tubocurarine with nicotinic receptors of mammalian skeletal muscle in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Clinical pharmacology of doxacurium chloride. A new long-acting nondepolarizing muscle relaxant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. litfl.com [litfl.com]
• 14. In-vitro metabolism of fluorinated diakylnitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tubocurarine chloride - Wikipedia [en.wikipedia.org]
• 16. Comparative pharmacokinetics of d-tubocurarine and metocurine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. What is the mechanism of Alcuronium Chloride? [synapse.patsnap.com]
• 18. Clinical pharmacokinetics of alcuronium chloride in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Alcuronium: a pharmacodynamic and pharmacokinetic update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Gallamine triethiodide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Pharmacokinetics and pharmacodynamics of gallamine triethiodide in patients with total biliary obstruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Gallamine triethiodide - Wikipedia [en.wikipedia.org]
• 23. Doxacurium chloride - Wikipedia [en.wikipedia.org]
• 24. taylorandfrancis.com [taylorandfrancis.com]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for Fluorocurarine Chloride

For researchers, scientists, and drug development professionals, the proper handling and disposal of fluorocurarine chloride are paramount to ensure laboratory safety and environmental protection. This potent neuromuscular blocking agent is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects, necessitating strict adherence to established disposal protocols.[1]

Immediate Safety and Handling Precautions

Before beginning any procedure involving fluorocurarine chloride, ensure that all personnel are thoroughly familiar with the material's Safety Data Sheet (SDS). Personal Protective Equipment (PPE), including chemical-resistant gloves, splash goggles, and a lab coat, should be worn at all times to prevent accidental exposure.[2] Work should be conducted in a well-ventilated area or under a chemical fume hood.[3]

In the event of accidental exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse.[4]

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, removing contact lenses if present and easy to do so. Seek immediate medical attention.[4]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[3]

• Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[4]

Disposal of Fluorocurarine Chloride Waste

All waste containing fluorocurarine chloride must be treated as hazardous waste. The primary disposal method is through an approved waste disposal plant.[1][5] It is crucial to comply with all national, regional, and local waste disposal regulations.[5][6]

Step-by-Step Disposal Procedure:

• Segregation: Keep fluorocurarine chloride waste separate from other waste streams. Do not mix it with non-hazardous waste or other chemical waste.[5]

• Containerization:

  • Unused Product: Leave the chemical in its original, tightly closed container.[5]

  • Contaminated Materials: Place any items contaminated with fluorocurarine chloride, such as pipette tips, gloves, and absorbent pads, into a designated, properly labeled, and sealed hazardous waste container.

• Labeling: Clearly label the waste container as "Hazardous Waste" and include the full chemical name: "Fluorocurarine chloride." Note the associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").

• Storage: Store the sealed hazardous waste container in a designated, secure, and well-ventilated area, away from incompatible materials.

• Spill Management: In case of a spill, absorb the material with an inert, non-combustible absorbent material (e.g., Chemizorb®).[5] Collect the contaminated absorbent and place it in a sealed, labeled hazardous waste container for disposal.[5]

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[6][7] Do not attempt to dispose of fluorocurarine chloride down the drain or in regular trash.[6]

• Container Decontamination: Empty containers that held fluorocurarine chloride should be handled as hazardous waste unless properly decontaminated.[5] Consult with your EHS office for appropriate decontamination procedures.

Quantitative Data Summary

While specific quantitative data for disposal procedures (e.g., neutralization concentrations) are not available, the toxicity data underscores the need for careful handling and disposal.

Parameter	Value	Reference
Acute Oral Toxicity	Category 4 (Harmful if swallowed)	[1]
Acute Aquatic Toxicity	Category 1 (Very toxic to aquatic life)	[1]
Chronic Aquatic Toxicity	Category 1 (Very toxic to aquatic life with long lasting effects)	[1]
LD50 (Intravenous, Mouse)	4.6 mg/kg
LD50 (Subcutaneous, Mouse)	102.5 mg/kg

Experimental Protocols

Currently, there are no widely established and cited experimental protocols for the chemical neutralization or deactivation of fluorocurarine chloride for disposal purposes in a standard laboratory setting. The recommended procedure is collection and disposal via a certified hazardous waste management company.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of fluorocurarine chloride.

Caption: Logical workflow for the disposal of fluorocurarine chloride.

References

• 1. Fluorocurarine chloride|22273-09-2|MSDS [dcchemicals.com]
• 2. wcs.mi.newlook.safeschoolssds.com [wcs.mi.newlook.safeschoolssds.com]
• 3. fishersci.com [fishersci.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. response.epa.gov [response.epa.gov]
• 7. cnssafety.ucdavis.edu [cnssafety.ucdavis.edu]

Safeguarding Research: A Comprehensive Guide to Handling Fluorocurarine Chloride

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of Fluorocurarine chloride. Given its classification as a potent neuromuscular blocking agent, stringent adherence to these protocols is critical to ensure personnel safety and prevent environmental contamination. The following procedures are based on established best practices for handling high-risk chemical compounds and should be implemented in all laboratory settings where Fluorocurarine chloride is used.

Hazard Identification and Personal Protective Equipment (PPE)

Fluorocurarine chloride is classified as acutely toxic if swallowed and very toxic to aquatic life with long-lasting effects[1]. As a neuromuscular blocking agent, it can cause skeletal muscle relaxation and paralysis, including respiratory muscles[2][3][4]. Therefore, appropriate PPE is mandatory to prevent accidental exposure.

Recommended Personal Protective Equipment

PPE Item	Specification	Rationale
Gloves	Chemical-resistant (e.g., Nitrile)	To prevent skin contact. Gloves must be inspected before use and disposed of after handling the compound[5].
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or aerosols.
Face Protection	Face shield	Recommended in addition to goggles when there is a significant risk of splashing.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. A respirator may be required for operations with a potential for aerosol generation.	To prevent inhalation of the substance.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Fluorocurarine chloride is crucial to minimize risk. The following workflow outlines the key stages from preparation to disposal.

Caption: A step-by-step workflow for the safe handling of Fluorocurarine chloride.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Response

Exposure Route	First Aid Measures
If Swallowed	Call a POISON CENTER or doctor/physician immediately if you feel unwell. Rinse mouth[1]. Do NOT induce vomiting[5].
Skin Contact	Take off immediately all contaminated clothing. Rinse skin thoroughly with large amounts of water[1][5]. Seek medical attention.
Eye Contact	Remove any contact lenses and flush eyes immediately with large amounts of water for several minutes. Promptly call a physician[1][5].
Inhalation	Immediately relocate to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[6].

Spill Management

In the case of a spill, the primary objective is to contain the material and prevent its spread while ensuring personnel safety.

Caption: A clear, sequential plan for responding to a spill of Fluorocurarine chloride.

Disposal Plan

All waste containing Fluorocurarine chloride must be treated as hazardous waste.

• Waste Segregation: All contaminated materials, including gloves, absorbent pads, and disposable labware, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Compliance: Disposal of this product and its container must comply with all applicable regional, national, and local laws and regulations[7]. Engage a licensed waste disposal contractor for the final disposal of the hazardous waste[7].

• Environmental Protection: Avoid the release of Fluorocurarine chloride into the environment. Prevent spillage from entering drains or waterways[1][7].

By implementing these safety and logistical protocols, research institutions can ensure a safe working environment for their personnel and maintain compliance with environmental regulations when handling the potent neuromuscular blocking agent, Fluorocurarine chloride.

References

• 1. Fluorocurarine chloride|22273-09-2|MSDS [dcchemicals.com]
• 2. cec.health.nsw.gov.au [cec.health.nsw.gov.au]
• 3. cec.health.nsw.gov.au [cec.health.nsw.gov.au]
• 4. pppmag.com [pppmag.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. echemi.com [echemi.com]
• 7. response.epa.gov [response.epa.gov]